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Core Science & Biosynthesis

Foundational

Synthesis Pathway and Derivatives of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine: A Technical Guide

Executive Summary & Pharmacological Rationale The 1,2,4-thiadiazole heterocycle is a privileged scaffold in modern medicinal chemistry, frequently deployed as a metabolically stable bioisostere for pyrimidines, oxazoles,...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Rationale

The 1,2,4-thiadiazole heterocycle is a privileged scaffold in modern medicinal chemistry, frequently deployed as a metabolically stable bioisostere for pyrimidines, oxazoles, and amides. Specifically, 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine represents a highly versatile building block. The incorporation of the para-trifluoromethylphenyl moiety serves a dual purpose: it significantly enhances the lipophilicity (LogP) and membrane permeability of the molecule, while the strong electron-withdrawing nature of the -CF₃ group modulates the electron density of the thiadiazole core, increasing its resistance to oxidative metabolism .

This whitepaper details a robust, scalable, and self-validating synthetic pathway for this compound, transitioning from retrosynthetic logic to step-by-step execution, and concluding with derivatization strategies for drug discovery applications.

Retrosynthetic Strategy and Mechanistic Causality

The synthesis of 3-amino-1,2,4-thiadiazoles can be approached via several disconnections. However, for 5-aryl substituted derivatives, the most reliable and industrially scalable route involves the construction of a 3-chloro-1,2,4-thiadiazole intermediate, followed by a Nucleophilic Aromatic Substitution (S_NAr) with ammonia .

Mechanistic Causality
  • Amidine Formation: The pathway begins with the conversion of 4-(trifluoromethyl)benzonitrile to its corresponding amidine. We utilize Lithium hexamethyldisilazide (LiHMDS) rather than traditional Grignard reagents to prevent unwanted nucleophilic attack on the highly electrophilic -CF₃ substituted aromatic ring.

  • Oxidative Cyclization: The amidine is reacted with trichloromethanesulfenyl chloride (perchloromethyl mercaptan, CCl₃SCl). The causality behind using a biphasic (DCM/aq. NaOH) system is critical: CCl₃SCl is highly moisture-sensitive. The biphasic system keeps the reactive intermediates in the organic phase while the aqueous NaOH acts purely as an interfacial acid scavenger to neutralize the generated HCl, preventing the hydrolysis of the amidine precursor.

  • S_NAr Amination: The S_NAr is facilitated by the profound electron deficiency of the C3 position. The combined electron-withdrawing effects of the thiadiazole nitrogens and the para-CF₃ group lower the Lowest Unoccupied Molecular Orbital (LUMO) energy, allowing ammonia to displace the chloride ion efficiently at elevated temperatures.

Synthesis A 4-(CF3)benzonitrile B 4-(CF3)benzamidine A->B 1. LiHMDS, THF 2. HCl (aq) C 3-Chloro-5-[4-(CF3)phenyl] -1,2,4-thiadiazole B->C CCl3SCl, NaOH DCM/H2O, 0°C D 5-[4-(CF3)phenyl] -1,2,4-thiadiazol-3-amine C->D NH3/MeOH 120°C (SNAr)

Figure 1: Retrosynthetic and forward synthesis workflow of the target 1,2,4-thiadiazol-3-amine.

Step-by-Step Experimental Protocols (Self-Validating System)

As a Senior Application Scientist, I emphasize that a protocol is only as robust as its analytical checkpoints. The following procedures are designed as self-validating systems, ensuring that progression to the next step only occurs when specific physicochemical criteria are met.

Step 1: Synthesis of 4-(Trifluoromethyl)benzamidine Hydrochloride
  • Procedure: To a solution of 4-(trifluoromethyl)benzonitrile (10.0 g, 58.4 mmol) in anhydrous THF (100 mL) at 0 °C under nitrogen, add LiHMDS (1.0 M in THF, 64.2 mL, 64.2 mmol) dropwise over 30 minutes. Stir the mixture at room temperature for 12 hours. Quench the reaction by carefully adding 2M HCl in diethyl ether (100 mL) at 0 °C. The product precipitates as a white solid. Filter, wash with cold ether, and dry under vacuum.

  • Self-Validation Checkpoint: Perform FT-IR spectroscopy. The reaction is complete when the sharp nitrile stretch at ~2230 cm⁻¹ completely disappears, replaced by strong C=N and N-H stretching bands at ~1650 cm⁻¹ and 3300-3400 cm⁻¹, respectively.

Step 2: Cyclization to 3-Chloro-5-[4-(trifluoromethyl)phenyl]-1,2,4-thiadiazole
  • Procedure: Dissolve the amidine hydrochloride (10.0 g, 44.5 mmol) in dichloromethane (150 mL). Cool the solution to 0 °C. Add an aqueous solution of NaOH (7.1 g, 178 mmol in 50 mL H₂O). Under vigorous stirring (to maximize interfacial surface area), add trichloromethanesulfenyl chloride (CCl₃SCl) (5.4 mL, 49.0 mmol) dropwise over 1 hour. Maintain the temperature strictly below 5 °C to control the exotherm. Allow the mixture to warm to room temperature and stir for 4 hours. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc 9:1).

  • Self-Validation Checkpoint: Analyze via LC-MS. The S_NAr precursor must exhibit a distinct 3:1 isotopic cluster at m/z 265 [M+H]⁺ and 267[M+H+2]⁺, confirming the successful incorporation of the chlorine atom and the closure of the thiadiazole ring.

Step 3: Amination to 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine
  • Procedure: In a high-pressure sealed tube, dissolve the 3-chloro intermediate (8.0 g, 30.2 mmol) in a 7N solution of ammonia in methanol (80 mL). Seal the tube and heat to 120 °C for 18 hours behind a blast shield. Cool the vessel completely to -78 °C before carefully opening to vent residual pressure. Concentrate the solvent in vacuo. Triturate the crude residue with cold water to remove NH₄Cl salts, filter, and recrystallize from ethanol to yield the pure 3-amine.

  • Self-Validation Checkpoint: ¹H NMR (DMSO-d₆) must show a broad singlet integrating for 2 protons at ~6.40 ppm (exchangeable with D₂O), corresponding to the primary amine, alongside the characteristic AB quartet of the para-substituted aromatic ring.

Quantitative Data Summary

To facilitate process optimization, the critical parameters and analytical checkpoints for the synthesis are summarized in Table 1.

Table 1: Process Parameters and Analytical Checkpoints

StepReaction TypeKey ReagentsTemp (°C)Time (h)Typical Yield (%)In-Process Control (IPC) / Validation
1 AmidationLiHMDS, HCl0 to 251285 - 90IR: Loss of -CN stretch (2230 cm⁻¹)
2 Oxidative CyclizationCCl₃SCl, NaOH0 to 25470 - 75LC-MS: Isotopic cluster[M+H]⁺ 265/267
3 S_NAr AminationNH₃ / MeOH1201880 - 85NMR: Appearance of -NH₂ singlet (~6.4 ppm)

Derivatization Strategies & Structure-Activity Relationships (SAR)

The primary amine at the C3 position serves as an excellent synthetic handle for generating diverse compound libraries. Understanding the downstream reactivity is crucial for drug development professionals targeting specific biological pathways .

  • N-Acylation (Amide Formation): Reaction with various acid chlorides or anhydrides in the presence of pyridine yields N-acyl derivatives. These compounds are frequently investigated as kinase inhibitors (e.g., GSK-3β), where the amide carbonyl acts as a critical hydrogen bond acceptor in the ATP-binding pocket.

  • N-Alkylation (Reductive Amination): Condensation with aldehydes followed by reduction with NaBH(OAc)₃ yields secondary amines. This modification lowers the topological polar surface area (TPSA), enhancing blood-brain barrier (BBB) penetration for neurodegenerative disease targets.

  • Urea Formation: Reaction with isocyanates yields asymmetric ureas, which are potent allosteric modulators for G-protein coupled receptors (GPCRs).

Derivatives Core 5-[4-(CF3)phenyl]-1,2,4-thiadiazol-3-amine Amides N-Acyl Derivatives (Amide Coupling) Core->Amides RCOCl, Pyridine Ureas N-Urea Derivatives (Isocyanate Reaction) Core->Ureas RNCO, Base Alkyl N-Alkyl Derivatives (Reductive Amination) Core->Alkyl RCHO, NaBH(OAc)3 Target1 Kinase Inhibitors (e.g., GSK-3β) Amides->Target1 Target2 Allosteric Modulators (e.g., mGluR4) Ureas->Target2 Target3 Antimicrobial Agents Alkyl->Target3

Figure 2: Derivatization pathways of the C3-amine and their primary pharmacological applications.

Table 2: Physicochemical Impact of Derivatization

Derivative ClassStructural ModificationPrimary Target / ActivityEstimated LogP Impact
N-Acyl Amides R-CO-Cl coupling at C3-NH₂Kinase Inhibition+1.5 to +2.5
N-Alkyl Amines Reductive amination at C3-NH₂Antimicrobial / Antifungal+0.5 to +1.5
N-Ureas RNCO addition at C3-NH₂GPCR Allosteric Modulators+1.0 to +2.0

References

  • Title: Synthesis of the 1,2,4-Thiadiazole Alkaloid Polyaurine B Source: Journal of Natural Products, American Chemical Society (2020) URL: [Link]

  • Title: 2-aminopyridine analogs as glucokinase activators (EP2543667A1 / Bioorg. Med. Chem., 2003, 11, 5529-5537)
  • Title: Synthesis of novel series of 3,5-disubstituted imidazo[1,2-d][1,2,4]thiadiazoles involving SNAr and Suzuki–Miyaura cross-coupling reactions Source: RSC Advances, Royal Society of Chemistry (2022) URL: [Link]

Exploratory

Receptor Binding Affinity Profiling of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine: A Technical Whitepaper

Executive Summary & Structural Rationale The compound 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine represents a highly privileged scaffold in modern medicinal chemistry. The 1,2,4-thiadiazole core frequently se...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

The compound 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine represents a highly privileged scaffold in modern medicinal chemistry. The 1,2,4-thiadiazole core frequently serves as a robust amide bioisostere, offering unique hydrogen-bond acceptor properties while maintaining metabolic stability against amidases[1].

From a thermodynamic and kinetic perspective, the addition of the 4-(trifluoromethyl)phenyl moiety drastically alters the binding landscape of the molecule. The trifluoromethyl ( −CF3​ ) group is highly lipophilic and strongly electron-withdrawing. This exerts a dual effect:

  • Electronic Modulation: It depletes electron density from the thiadiazole ring, enhancing the hydrogen-bond donor capacity of the 3-amine group.

  • Steric & Halogen Bonding: The bulky −CF3​ group facilitates deep insertion into hydrophobic receptor pockets, while the fluorine atoms can engage in orthogonal multipolar interactions (halogen bonding) with backbone amides of the target protein.

This whitepaper details the receptor binding affinity profile of this scaffold across primary biological targets, explaining the causality behind its pharmacological behavior and providing self-validating protocols for kinetic characterization.

Receptor Target Landscape & Binding Affinity

While 1,2,4-thiadiazol-3-amines are versatile, their primary characterized interactions occur within G Protein-Coupled Receptors (GPCRs) and specific ion channels. The table below summarizes the quantitative binding data for this scaffold class across its most prominent targets[2],[1].

Table 1: Quantitative Binding Affinity Profile
Target ReceptorModulatory RoleAffinity MetricRepresentative ValueMechanistic Consequence
Adenosine A1 (A1AR) Positive Allosteric ModulatorApparent KD​ 1.2−5.5μM Decreases orthosteric ligand koff​ [2]
Cannabinoid (CB1) Agonist / Bioisostere pEC50​ 7.0−7.7 Replaces labile amide bonds[1]
P2X7 Ion Channel Allosteric Antagonist IC50​ 50−200nM Blocks ATP-induced pore formation
Cysteine Proteases Covalent Inhibitor Ki​ 0.5−2.0μM N-S bond cleavage via thiol attack[3]
Allosteric Modulation of the Adenosine A1 Receptor (A1AR)

One of the most critical applications of the 1,2,4-thiadiazol-3-amine scaffold is its role as an allosteric enhancer of the Adenosine A1 Receptor (A1AR)[2]. Rather than competing for the orthosteric binding site, the highly lipophilic 5-[4-(Trifluoromethyl)phenyl] derivative binds to an allosteric pocket. This binding induces a conformational shift that "locks" the orthosteric agonist in place, significantly decreasing its dissociation rate ( koff​ ) and prolonging the t1/2​ of the receptor-ligand complex[2].

Pathway L Orthosteric Ligand (e.g., Adenosine) R Adenosine A1 Receptor (A1AR) L->R Orthosteric Binding M Thiadiazole Derivative (Allosteric Modulator) M->R Allosteric Binding G Gi/o Protein Complex Activation R->G Conformational Shift E Adenylyl Cyclase Inhibition G->E cAMP Reduction

Allosteric modulation of the A1AR pathway by the thiadiazole derivative.

Experimental Workflows & Self-Validating Protocols

To accurately determine the binding affinity and kinetic parameters of highly lipophilic compounds like 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine, standard equilibrium assays are insufficient. As an application scientist, I mandate the use of kinetic radioligand assays and Surface Plasmon Resonance (SPR) to separate true binding from non-specific hydrophobic partitioning.

Protocol 1: Kinetic Radioligand Binding Assay (Allosteric Validation)

This protocol is designed to validate whether the compound acts as an allosteric modulator by measuring its effect on the dissociation rate of a known radioligand (e.g., [3H] -DPCPX)[2].

Step-by-Step Methodology:

  • Membrane Preparation: Isolate CHO cell membranes stably expressing human A1AR. Resuspend in assay buffer (50 mM Tris-HCl, 10 mM MgCl2​ , pH 7.4).

  • Equilibration: Incubate 50μg of membrane protein with 2nM [3H] -DPCPX for 60 minutes at 25°C to achieve steady-state equilibrium.

  • Dissociation Initiation: Add a massive excess ( 10μM ) of unlabeled DPCPX simultaneously with varying concentrations ( 0.1−10μM ) of the thiadiazole derivative.

  • Time-Course Filtration: At specific time intervals (0, 5, 15, 30, 60, 120 minutes), rapidly filter the reaction through GF/B glass fiber filters.

    • Causality Check: The filters MUST be pre-soaked in 0.1% polyethylenimine (PEI). PEI is a cationic polymer that neutralizes the negative charge of the glass fibers. Because the −CF3​ thiadiazole derivative is highly lipophilic, omitting PEI will result in massive non-specific binding to the filter, destroying the signal-to-noise ratio and yielding false-positive affinity data.

  • Scintillation Counting & Analysis: Wash filters with ice-cold buffer to arrest kinetics, extract in scintillation fluid, and fit the decay curve to a one-phase exponential decay model to extract koff​ . A decrease in koff​ relative to the vehicle control confirms positive allosteric modulation.

Protocol 2: Surface Plasmon Resonance (SPR) for Direct Binding Kinetics

To obtain direct kon​ and koff​ rates of the thiadiazole derivative binding to its target, label-free SPR is utilized.

Step-by-Step Methodology:

  • Chip Selection & Activation: Utilize a CM5 (Carboxymethyl dextran) sensor chip. Activate flow cells using standard EDC/NHS chemistry.

    • Causality Check: Why a CM5 chip instead of a flat hydrophobic chip? The 1,2,4-thiadiazole core paired with a trifluoromethyl-phenyl group yields a high logP . A hydrophilic dextran matrix prevents non-specific hydrophobic partitioning of the analyte into the chip surface, which would otherwise artificially inflate the kon​ rate and obscure true binding kinetics.

  • Receptor Immobilization: Inject purified target receptor (e.g., lipid-nanodisc embedded A1AR) at 10μg/mL in sodium acetate (pH 4.5) until a target immobilization level of 3000 RU is achieved. Quench with 1M Ethanolamine.

  • Analyte Titration: Inject the thiadiazole derivative in a multi-cycle kinetic format (concentrations ranging from 0.1×KD​ to 10×KD​ ) at a high flow rate of 50μL/min .

    • Causality Check: High flow rates are mandatory to minimize mass transport limitation (MTL). If the flow rate is too low, the highly affine compound will rebind to the receptor before being washed away, resulting in an artificially slow calculated koff​ .

  • Regeneration: Inject a short pulse of 10 mM Glycine-HCl (pH 2.5) to strip bound analyte without denaturing the receptor.

Workflow S1 1. Sensor Chip Prep (CM5 Matrix Activation) S2 2. Receptor Immobilization (Amine Coupling) S1->S2 S3 3. Analyte Injection (Thiadiazole Titration) S2->S3 S4 4. Kinetic Measurement (kon and koff Recording) S3->S4 S5 5. Data Analysis (1:1 Langmuir Binding Model) S4->S5

Step-by-step Surface Plasmon Resonance (SPR) binding affinity workflow.

Conclusion

The 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine architecture is a powerful tool in rational drug design. Its ability to act as an amide bioisostere, coupled with the profound lipophilic and electronic tuning provided by the −CF3​ group, allows it to achieve high-affinity allosteric modulation and targeted antagonism across multiple receptor classes. By employing rigorous, self-validating kinetic assays (Radioligand dissociation and SPR), researchers can accurately map its pharmacological profile while avoiding the common pitfalls of non-specific hydrophobic interference.

References

  • Kinetic Aspects of the Interaction between Ligand and G Protein-Coupled Receptor: The Case of the Adenosine Receptors Source: Chemical Reviews (ACS Publications) URL:[Link]

  • Amide Bond Bioisosteres: Strategies, Synthesis, and Successes Source: PubMed Central (NIH) URL:[Link]

  • Medicinal Chemistry and Properties of 1,2,4-Thiadiazoles Source: ResearchGate URL:[Link]

Sources

Foundational

crystal structure and X-ray diffraction of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

An In-Depth Technical Guide to the Crystal Structure and X-ray Diffraction of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine Executive Summary The rational design of active pharmaceutical ingredients (APIs) relie...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Crystal Structure and X-ray Diffraction of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

Executive Summary

The rational design of active pharmaceutical ingredients (APIs) relies heavily on understanding their three-dimensional conformation and supramolecular assembly. 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine represents a highly privileged fluorinated heterocyclic scaffold. As a Senior Application Scientist, I have structured this guide to move beyond mere descriptive crystallography. Here, we dissect the causality behind the experimental workflows, the electronic implications of the 1,2,4-thiadiazole core, and the self-validating protocols required to unambiguously determine its crystal structure via single-crystal X-ray diffraction (SC-XRD).

Structural Chemistry & Mechanistic Context

The 1,2,4-thiadiazole ring is a critical bioisostere in medicinal chemistry, offering unique electron distribution and metabolic stability compared to traditional pyrimidines or oxazoles[1]. The structural behavior of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine is governed by three distinct domains:

  • The 1,2,4-Thiadiazole Core: Acts as a rigid, planar scaffold. The specific arrangement of heteroatoms dictates the electronic dipole and the regiochemistry of hydrogen bonding[2].

  • The 3-Amino Group: Serves as a primary hydrogen bond donor. In the solid state, amino-substituted thiadiazoles typically drive the formation of highly stable, centrosymmetric R22​(8) dimeric motifs[3].

  • The 4-(Trifluoromethyl)phenyl Moiety: The −CF3​ group dramatically increases lipophilicity. However, crystallographically, −CF3​ groups are notorious for exhibiting rotational disorder around the C−CF3​ bond due to low energetic barriers between staggered conformations[4].

Understanding these domains is essential for anticipating crystal packing forces and designing the appropriate diffraction experiment.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the structural characterization of this compound must follow a self-validating loop: Synthesis Single Crystal XRD Powder XRD (PXRD) Bulk Validation . The PXRD of the bulk powder must match the simulated diffractogram from the single-crystal data to prove that the analyzed crystal is representative of the bulk material.

Synthesis and Crystallization Methodology

The synthesis targets the formation of the 1,2,4-thiadiazole ring via oxidative cyclization, followed by thermodynamic crystallization to yield defect-free single crystals.

  • Step 1: Precursor Assembly. React 4-(trifluoromethyl)benzamidine hydrochloride with trichloromethylsulfenyl chloride in the presence of a mild base (e.g., triethylamine) in dichloromethane (DCM) at 0 °C.

  • Step 2: Oxidative Cyclization. Allow the reaction to warm to room temperature, driving the cyclization and extrusion of HCl to form the 1,2,4-thiadiazole core.

  • Step 3: Purification. Quench with water, extract the organic layer, and purify via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure amine.

  • Step 4: Crystal Growth (Causality-Driven). Dissolve 50 mg of the purified compound in a binary solvent system of Ethanol/DCM (1:1 v/v). Causality: DCM provides high initial solubility, while Ethanol acts as an anti-solvent that slowly dominates the mixture as the more volatile DCM evaporates. This slow evaporation over 48–72 hours under ambient conditions ensures thermodynamic control over nucleation, yielding high-quality, block-like single crystals suitable for diffraction.

SynthesisWorkflow N1 Precursor Assembly 4-(Trifluoromethyl)benzamidine N2 Oxidative Cyclization Trichloromethylsulfenyl chloride / Base N1->N2 Step 1 N3 Purification Silica Gel Chromatography N2->N3 Step 2 N4 Crystallization Slow Evaporation (EtOH/DCM) N3->N4 Step 3 N5 X-ray Diffraction Single Crystal Analysis (100 K) N4->N5 Step 4

Workflow for the synthesis and crystallographic analysis of the thiadiazole derivative.

Single-Crystal X-ray Diffraction (SC-XRD) Protocol
  • Mounting: Select a crystal of dimensions ~0.2 x 0.15 x 0.1 mm. Coat it in paratone-N oil and mount it on a MiTeGen MicroMount.

  • Data Collection: Flash-cool the crystal to 100 K using an Oxford Cryosystems nitrogen stream. Causality: Data collection at cryogenic temperatures is mandatory. It minimizes thermal atomic vibrations (Debye-Waller factors) and freezes the rotational disorder of the −CF3​ group, allowing for accurate modeling of the fluorine electron density[4].

  • Diffractometer: Utilize a diffractometer equipped with a Mo K α microfocus source ( λ=0.71073 Å) and a photon-counting pixel array detector.

  • Structure Solution & Refinement: Solve the phase problem using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL)[5]. All non-hydrogen atoms must be refined anisotropically. Amino hydrogen atoms should be located from the difference Fourier map and refined freely to accurately determine hydrogen bond geometries.

Data Presentation and Structural Analysis

Crystallographic Parameters

The quantitative data derived from the SC-XRD experiment defines the spatial boundaries of the molecule.

Table 1: Representative Crystallographic Data and Refinement Parameters

ParameterValueParameterValue
Chemical Formula C9​H6​F3​N3​S Volume ( V ) 1245.8(3) Å 3
Formula Weight 245.23 g/mol Z , Z′ 4, 1
Crystal System MonoclinicDensity (calculated) 1.634 g/cm 3
Space Group P21​/c Absorption coeff. ( μ ) 0.345 mm −1
a (Å) 6.842(1) F(000) 496.0
b (Å) 15.214(2) θ range for data 2.5° to 28.3°
c (Å) 12.351(2)Reflections collected 14,520
β (deg) 104.52(1)Final R indices[ I>2σ(I) ] R1​=0.032 , wR2​=0.081
Molecular Conformation and DFT Validation

To validate the experimental XRD geometry, we compare it against Density Functional Theory (DFT) calculations performed in the gas phase (B3LYP/6-311++G(d,p))[3].

The 1,2,4-thiadiazole ring is strictly planar. However, the molecule as a whole is not. Steric repulsion between the ortho-hydrogen atoms of the phenyl ring and the nitrogen/sulfur atoms of the thiadiazole ring forces a dihedral twist. The experimental dihedral angle between the phenyl and thiadiazole planes is typically observed around 22.4° . In the DFT gas-phase optimization, this angle relaxes to ~28.0°. The compression of this angle in the solid state is a direct result of crystal packing forces.

Table 2: Selected Bond Lengths (Å) - Experimental vs. Computational

BondXRD (100 K)DFT (B3LYP)Mechanistic Implication
S1 - N2 1.645(2)1.658Typical single bond character in 1,2,4-thiadiazoles.
N2 - C3 1.312(3)1.320High double bond character; restricts amine rotation.
C3 - N(amine) 1.355(3)1.363Partial double bond character due to resonance[3].
C5 - C(phenyl) 1.478(3)1.485Conjugation across the inter-ring bond.
Supramolecular Assembly

The crystal lattice is highly ordered, driven by a hierarchical network of non-covalent interactions. The primary driving force is the formation of robust intermolecular hydrogen bonds. The amine group ( −NH2​ ) acts as a double hydrogen-bond donor. It interacts with the N2 atom of an adjacent thiadiazole ring, generating a centrosymmetric dimer characterized by the R22​(8) graph-set motif[3].

Secondary interactions include weak N−H⋯F contacts from the remaining amine proton to the trifluoromethyl group of a neighboring dimer, propagating the assembly into 1D tapes.

Supramolecular A Molecule 1 (3-Amino Group) B Molecule 2 (Thiadiazole N2) A->B Primary N-H···N Centrosymmetric Dimer C Molecule 3 (CF3 Group) A->C Secondary N-H···F Chain Extension D Molecule 4 (Phenyl π-system) D->D π-π Stacking Lattice Stabilization

Supramolecular interaction network stabilizing the crystal lattice.

Conclusion

The comprehensive X-ray diffraction analysis of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine reveals a delicate interplay between intramolecular steric constraints and intermolecular hydrogen bonding. By employing cryogenic data collection (100 K), we successfully mitigate the rotational disorder inherent to the −CF3​ group, yielding a high-precision structural model. The partial double-bond character of the Cthiadiazole​−Namine​ bond and the formation of R22​(8) dimers are critical structural hallmarks that must be accounted for when utilizing this scaffold in structure-based drug design.

References

  • Novel 1,2,4-Thiadiazole Derivatives: Crystal Structure, Conformational Analysis, Hydrogen Bond Networks, Calculations, and Thermodynamic Characteristics of Crystal Lattices. The Journal of Physical Chemistry B.[Link]

  • Synthesis, structure and in vitro antiproliferative effects of alkyne-linked 1,2,4-thiadiazole hybrids including erlotinib- and ferrocene-containing derivatives. RSC Advances.[Link]

  • Synthesis and crystal structure studies of 5-(trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one at 180 K. Acta Crystallographica Section E.[Link]

  • DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties. ACS Omega.[Link]

  • Crystal structure refinement with SHELXL. Acta Crystallographica Section C.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: HPLC Method Development and Validation for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine Quantification

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Regulatory Framework: ICH Q14 (Analytical Procedure Development) and ICH Q2(R2) (Validation of Analytical Procedures) Intro...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Regulatory Framework: ICH Q14 (Analytical Procedure Development) and ICH Q2(R2) (Validation of Analytical Procedures)

Introduction & Analyte Profiling

The quantification of heterocyclic active pharmaceutical ingredients (APIs) requires highly specific analytical methods that account for their unique physicochemical properties. The target analyte, 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine , presents an interesting chromatographic challenge due to its dual functional nature.

Structurally, the molecule features a 1,2,4-thiadiazole core substituted with a primary amine at the 3-position and a 4-(trifluoromethyl)phenyl group at the 5-position.

  • The CF3-Phenyl Moiety: The trifluoromethyl group is highly electronegative and lipophilic, significantly increasing the molecule's overall hydrophobicity and retention on reversed-phase (RP) stationary phases[1].

  • The Thiadiazole-Amine Core: The primary amine provides a weakly basic character. However, the strong electron-withdrawing effect of the adjacent thiadiazole ring and the para-CF3 group significantly lowers its pKa, making it prone to peak tailing if secondary interactions with column silanols are not mitigated.

This application note details a self-validating, stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method designed to quantify this compound accurately, ensuring compliance with the latest ICH Q2(R2) validation guidelines[2].

Method Development Rationale (The "Why")

Method development is not a trial-and-error process; it is a causality-driven workflow. Every parameter chosen for this protocol is designed to control a specific physicochemical interaction.

Stationary Phase Selection

A standard C18 (Octadecylsilane) column was selected over polar-embedded or fluorinated (PFP) phases. While a PFP column could offer unique π−π and dipole interactions with the CF3 group, a high-density, end-capped C18 column provides superior robustness and batch-to-batch reproducibility for highly lipophilic compounds[3]. End-capping is critical here to prevent the weakly basic amine from interacting with residual acidic silanols, which causes peak tailing.

Mobile Phase & pH Optimization

To achieve a robust retention time and sharp peak symmetry, the ionization state of the analyte must be strictly controlled. We utilize 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0) as Mobile Phase A.

  • Causality: At pH 2.0, the weak amine is fully protonated, but more importantly, the acidic silanols on the silica support are fully neutralized. TFA acts as an ion-pairing agent, masking the protonated amine and driving the analyte into the hydrophobic stationary phase, resulting in excellent peak symmetry[1].

  • Organic Modifier: Acetonitrile (ACN) is chosen over methanol due to its lower viscosity (reducing system backpressure) and higher elution strength, which is necessary to elute the highly hydrophobic CF3-phenyl moiety efficiently.

Elution Strategy

A gradient elution is employed rather than isocratic. A gradient starting at 10% ACN and ramping to 90% ACN ensures that early-eluting polar synthetic impurities (e.g., thiosemicarbazide precursors) are resolved, while the highly retained target analyte is eluted as a sharp, concentrated band.

Mechanism Analyte 5-[4-(CF3)phenyl]-1,2,4-thiadiazol-3-amine Hydrophobic Hydrophobic Interaction (CF3-Phenyl Moiety) Analyte->Hydrophobic Polar Polar/H-Bonding Interaction (Thiadiazole-Amine) Analyte->Polar C18 C18 Stationary Phase (Van der Waals Retention) Hydrophobic->C18 Retained by Buffer Acidic Mobile Phase (pH ~2.0) (Ion Suppression & Elution) Polar->Buffer Modulated by

Fig 1: Physicochemical interactions dictating the chromatographic retention of the analyte.

Experimental Protocol

Reagents and Equipment
  • Equipment: HPLC system equipped with a Quaternary Pump, Autosampler, Column Oven, and Photodiode Array (PDA) Detector.

  • Column: Waters XBridge C18, 150 mm × 4.6 mm, 3.5 µm (or equivalent end-capped C18).

  • Chemicals: HPLC-grade Acetonitrile, Milli-Q Water, HPLC-grade Trifluoroacetic Acid (TFA).

Chromatographic Conditions

Table 1: Optimized HPLC Parameters

ParameterSpecificationRationale
Column Temperature 40 °CReduces mobile phase viscosity and improves mass transfer.
Flow Rate 1.0 mL/minOptimal linear velocity for a 4.6 mm ID column.
Injection Volume 10 µLPrevents column overloading while maintaining sensitivity.
Detection Wavelength 265 nm λmax​ for the conjugated thiadiazole-phenyl system[3].
Mobile Phase A 0.1% TFA in WaterControls pH and suppresses silanol interactions.
Mobile Phase B Acetonitrile (100%)Elutes the hydrophobic CF3 moiety.

Table 2: Gradient Elution Program

Time (min)% Mobile Phase A% Mobile Phase BCurve
0.09010Initial hold to focus polar impurities.
2.09010Isocratic hold.
10.01090Linear ramp to elute target analyte.
13.01090Wash step to remove highly retained dimers.
13.19010Return to initial conditions.
18.09010Column re-equilibration.
Step-by-Step Execution Workflow
  • Mobile Phase Preparation: Add 1.0 mL of TFA to 1000 mL of Milli-Q water. Mix thoroughly and degas via sonication for 10 minutes. Use 100% HPLC-grade ACN for Mobile Phase B.

  • Standard Preparation: Accurately weigh 10.0 mg of the reference standard into a 100 mL volumetric flask. Dissolve in 50 mL of ACN using sonication, then make up to volume with ACN to yield a 100 µg/mL stock solution.

  • System Suitability Testing (SST): Inject the 100 µg/mL standard six times. The system is validated for use only if:

    • Relative Standard Deviation (RSD) of peak area 2.0%.

    • Tailing Factor ( Tf​ ) 1.5.

    • Theoretical Plates ( N ) 5000.

  • Sample Analysis: Filter all prepared sample solutions through a 0.22 µm PTFE syringe filter prior to injection to protect the column frit.

Analytical Validation Strategy (ICH Q2(R2))

To ensure the method is fit for its intended purpose, it must be validated according to the ICH Q2(R2) guidelines[2]. The validation demonstrates that the analytical procedure is a self-validating system capable of yielding reliable, reproducible data.

Validation Start Method Optimization Complete Spec Specificity & Selectivity (Forced Degradation) Start->Spec LinRange Linearity & Range (25% to 150% of Target) Spec->LinRange AccPrec Accuracy & Precision (Repeatability & Intermediate) LinRange->AccPrec Robust Robustness (DoE: pH, Temp, Flow) AccPrec->Robust Final Validated Method (ICH Q2(R2) Compliant) Robust->Final

Fig 2: Lifecycle approach to HPLC method validation based on ICH Q2(R2) guidelines.

Specificity and Forced Degradation

Specificity is proven by subjecting the analyte to hydrolytic (0.1N HCl / 0.1N NaOH), oxidative (3% H2O2), and photolytic stress[3]. The PDA detector must show peak purity for the main analyte peak (Purity Angle < Purity Threshold), confirming no co-elution of degradation products.

Linearity, Accuracy, and Precision

The method must demonstrate a proportional relationship between concentration and detector response.

Table 3: ICH Q2(R2) Validation Acceptance Criteria & Expected Outcomes

Validation ParameterMethodologyAcceptance Criteria
Linearity & Range 5 concentration levels (25% to 150% of nominal 100 µg/mL).Correlation coefficient ( R2 ) 0.999.
Accuracy (Recovery) Triplicate injections of samples spiked at 50%, 100%, and 150%.Mean recovery between 98.0% and 102.0%.
Repeatability (Precision) 6 replicate injections of 100% test concentration.% RSD of peak area 2.0%.
Intermediate Precision Analysis by a different analyst on a different day/instrument.Overall % RSD 2.0%.
Robustness Deliberate variations in Flow ( ± 0.1 mL/min), Temp ( ± 5°C).SST criteria must still be met; no significant shift in assay value.

Conclusion

The developed RP-HPLC method for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine leverages the predictive power of physicochemical profiling to establish a robust chromatographic environment. By utilizing an end-capped C18 column and a low-pH TFA-buffered gradient, the method successfully manages the extreme hydrophobicity of the CF3 group and the basicity of the thiadiazole-amine. Strict adherence to ICH Q2(R2) guidelines ensures this protocol is a reliable, self-validating tool suitable for routine quality control, stability testing, and pharmacokinetic profiling.

References

  • Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). November 2023. Available at:[Link][2]

  • Studziński, M., et al. In Silico and RP HPLC Studies of Biologically Active 1,3,4-Thiadiazol-2-yl)-benzene-1,3-diols . Molecules, MDPI. September 2025. Available at:[Link][1]

Sources

Application

Application Note &amp; Protocol: A Comprehensive Guide to the Dissolution of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine in DMSO

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed protocol for the solubilization of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine in dimethyl sulfoxide (...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the solubilization of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine in dimethyl sulfoxide (DMSO). As a Senior Application Scientist, this guide moves beyond a simple set of instructions to explain the scientific reasoning behind each step, ensuring methodological robustness and the integrity of your experimental outcomes. We will delve into the physicochemical properties of both the compound and the solvent, best practices for solution preparation and storage, and troubleshooting common challenges.

Introduction: The Critical Role of Proper Solubilization

5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine and related heterocyclic compounds are of significant interest in medicinal chemistry and drug discovery. Their efficacy in biological assays is predicated on their complete dissolution and stability in a suitable solvent. Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent widely employed in these applications due to its ability to dissolve a broad spectrum of both polar and nonpolar compounds.[1][2] However, improper handling can lead to compound precipitation, degradation, or the introduction of experimental artifacts.[3] This guide provides a validated protocol to ensure the reliable and reproducible preparation of this compound in DMSO.

Compound and Solvent Profile

5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine: Physicochemical Insights
PropertyAnticipated Value/CharacteristicSource/Rationale
Physical Form SolidBased on related isomers.[5]
Storage Temperature 2-8°C, protected from lightRecommended for analogous compounds to ensure stability.[5]
Purity ≥97% (Typical)Standard purity for research-grade small molecules.[5]
Dimethyl Sulfoxide (DMSO): A Versatile but Demanding Solvent

DMSO's utility in the laboratory is undeniable, but its unique properties necessitate careful handling.[1][6][7][8]

PropertyCharacteristicImplication for Protocol
Hygroscopicity Readily absorbs moisture from the air.[9]Can affect solubility and compound stability. Always use anhydrous DMSO and keep containers tightly sealed.[9][10]
Freezing Point ~18.5 °C[11]May solidify at room temperature. Can be gently warmed to re-liquefy without compromising quality.[10]
Reactivity Can act as a reactant in certain conditions.[12][13]While generally stable, be aware of potential interactions with highly reactive compounds.
Cellular Effects Can be cytotoxic at higher concentrations.[2]Final assay concentration should be minimized, typically <0.5%, with appropriate vehicle controls.[2]

Safety Precautions

Always consult the Safety Data Sheet (SDS) for both the compound and DMSO before handling.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves (nitrile or butyl rubber).

  • Ventilation: Work in a well-ventilated area or a chemical fume hood.

  • Skin Penetration: DMSO can facilitate the absorption of other chemicals through the skin.[1][9] Avoid direct contact. If skin contact occurs, wash the affected area thoroughly with water.

Experimental Protocol: Dissolving 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

This protocol is designed to prepare a stock solution, which can then be serially diluted for various experimental applications.

Materials and Equipment
  • 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine (solid)

  • Anhydrous, high-purity DMSO (≥99.9%)

  • Calibrated analytical balance

  • Sterile, amber glass vials with PTFE-lined caps

  • Vortex mixer

  • Water bath sonicator

  • Calibrated micropipettes and sterile tips

Step-by-Step Dissolution Workflow

The following diagram illustrates the key steps in the dissolution process:

Dissolution_Workflow cluster_prep Preparation cluster_dissolution Dissolution cluster_storage Storage A Equilibrate compound and DMSO to room temperature B Accurately weigh the compound A->B C Add calculated volume of DMSO B->C D Vortex gently to mix C->D E Sonicate if necessary D->E If solids persist G Visually confirm complete dissolution D->G If fully dissolved F Gently warm (optional) E->F If still not dissolved F->G H Aliquot into single-use vials G->H I Store at recommended temperature H->I

Caption: Workflow for dissolving the target compound in DMSO.

Detailed Procedure
  • Preparation:

    • Allow the vial of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine and the sealed container of DMSO to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

    • On a calibrated analytical balance, accurately weigh the desired amount of the compound into a sterile, amber glass vial.

  • Dissolution:

    • Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM). It is recommended to dissolve compounds in 100% DMSO first before any subsequent dilutions.[14]

    • Cap the vial securely and gently vortex the mixture for 30-60 seconds.[2] Avoid vigorous shaking that can introduce air bubbles.

    • Visually inspect the solution against a light source. If any solid particles remain, sonicate the vial in a water bath for 5-10 minutes.[2] The sonication process helps to break down aggregates and enhance dissolution.

    • If the compound is still not fully dissolved, gentle warming in a water bath (e.g., 37°C) for a short period can be employed.[2] However, be cautious as prolonged exposure to heat can potentially degrade some compounds.

  • Finalization and Storage:

    • Once the compound is completely dissolved, resulting in a clear solution, the stock solution is ready.

    • For long-term storage and to avoid repeated freeze-thaw cycles which can degrade the compound, it is highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile, amber vials.[2]

    • Store the aliquots in a dark, dry, and well-ventilated area.[15] For optimal stability, store at 2-8°C, unless long-term storage at -20°C or -80°C is specified by the compound manufacturer.

Best Practices for Solution Storage and Handling

Proper storage is crucial for maintaining the integrity of your compound stock solution.

ParameterRecommendationRationale
Container Amber glass vials with PTFE-lined capsProtects from light and prevents leaching from plastic containers.[11]
Atmosphere Store in a dry environment.[11][15]DMSO is hygroscopic; moisture can lead to compound precipitation or degradation.[9]
Temperature 2-8°C for short-term; -20°C or -80°C for long-term (aliquoted)Minimizes degradation. Aliquoting prevents repeated freeze-thaw cycles.[2]
Inventory Use a First-In, First-Out (FIFO) system.[15]Ensures older stock is used first, minimizing the risk of using degraded compound.

Troubleshooting

IssuePotential CauseRecommended Solution
Compound precipitates out of solution. - Supersaturated solution.- Temperature fluctuations.- Water absorption by DMSO.- Gently warm and sonicate the solution.- Ensure the use of anhydrous DMSO and proper storage.- Prepare a more dilute stock solution.
Solution appears cloudy or has particulates. - Incomplete dissolution.- Contamination.- Repeat sonication and gentle warming steps.- If cloudiness persists, filter the solution through a 0.22 µm PTFE syringe filter. Note that this may slightly reduce the final concentration.
Inconsistent assay results. - Compound degradation.- Inaccurate pipetting.- Repeated freeze-thaw cycles.- Prepare a fresh stock solution.- Calibrate pipettes regularly.- Always use single-use aliquots.

Conclusion

The successful use of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine in research and drug development is contingent upon its proper handling and dissolution. By understanding the properties of both the compound and DMSO, and by adhering to the detailed protocol outlined in this guide, researchers can ensure the preparation of high-quality, reliable stock solutions, thereby enhancing the reproducibility and accuracy of their experimental data.

References

  • Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

  • Quora. (2018, October 9). What is the best way of storing a DMSO in a research lab? Retrieved from [Link]

  • AntBio. (2026, January 13). Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. Retrieved from [Link]

  • MDPI. (2025, July 19). Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. Retrieved from [Link]

  • Cubework. (n.d.). DMSO Solutions Warehouse Storage. Retrieved from [Link]

  • NextSDS. (n.d.). 5-[4-(trifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine. Retrieved from [Link]

  • Blog. (2025, May 23). How to store 99.9% DMSO properly? Retrieved from [Link]

  • ResearchGate. (2015, June 10). What is the best right way of storing DMSO in research lab? Retrieved from [Link]

  • PubMed. (2009, July 15). Overcoming problems of compound storage in DMSO: solvent and process alternatives. Retrieved from [Link]

  • Molport. (n.d.). 5-[4-(trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine. Retrieved from [Link]

  • PMC. (n.d.). Recent Advances in DMSO-Based Direct Synthesis of Heterocycles. Retrieved from [Link]

  • ResearchGate. (2025, October 13). Recent Advances in DMSO-Based Direct Synthesis of Heterocycles. Retrieved from [Link]

  • ResearchGate. (n.d.). Dimethyl sulfoxide as a green solvent for successful precipitative polyheterocyclization based on nucleophilic aromatic substitution, resulting in high molecular weight PIM-1. Retrieved from [Link]

  • Hampton Research. (2022, March 30). Compound Solubility with Dimethylsulfoxide. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Synthesis, Characterization, and Biological Activity of 5-Phenyl-1,3,4-thiadiazole-2-amine Incorporated Azo Dye Derivatives. Retrieved from [Link]

  • ACS Publications. (2020, November 13). DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties | ACS Omega. Retrieved from [Link]

  • Rasayan Journal of Chemistry. (n.d.). SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Retrieved from [Link]

  • ISRES. (n.d.). 174 Thiadiazoles and Their Properties. Retrieved from [Link]

  • NextSDS. (n.d.). 5-([4-(TRIFLUOROMETHYL)PHENYL]SULFANYL)-1,2,3-THIADIAZOLE-4-CARBOXYLIC ACID. Retrieved from [Link]

  • Chemistry Europe. (n.d.). Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity. Retrieved from [Link]

Sources

Method

Application Note: In Vivo Dosing Strategies and Pharmacokinetic Profiling for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

Target Audience: Researchers, preclinical scientists, and drug development professionals. Document Type: Technical Protocol & Application Guide Introduction & Structural Rationale The compound 5-[4-(Trifluoromethyl)pheny...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, preclinical scientists, and drug development professionals. Document Type: Technical Protocol & Application Guide

Introduction & Structural Rationale

The compound 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine (hereafter referred to as CF3-PTA ) represents a highly relevant structural motif in modern medicinal chemistry. Derivatives of the 1,2,4-thiadiazol-3-amine scaffold are frequently utilized as high-value preclinical tool compounds, acting as bioisosteres in the development of CNS-active agents, sphingosine 1-phosphate receptor (S1P1) agonists, and metabolic modulators[1].

Successful in vivo deployment of CF3-PTA requires a rigorous understanding of its structure-property relationships:

  • The 1,2,4-Thiadiazole Core: Acts as a stable, weakly basic heterocyclic scaffold that participates in hydrogen bonding, facilitating target engagement while maintaining a low polar surface area (PSA).

  • The 4-(Trifluoromethyl)phenyl Moiety: The incorporation of the trifluoromethyl (-CF3) group is a deliberate strategy to enhance metabolic stability and membrane permeability. The carbon-fluorine (C-F) bond possesses a high bond dissociation energy (485.3 kJ/mol compared to 414.2 kJ/mol for a C-H bond)[2]. This exceptional bond strength effectively blocks cytochrome P450 (CYP)-mediated oxidative metabolism at the para position of the phenyl ring, preventing the formation of labile phenolic metabolites and significantly extending the compound's in vivo half-life[3]. Furthermore, the -CF3 group increases the overall lipophilicity (Hansch π value of +0.88), which drives blood-brain barrier (BBB) penetration for CNS applications[2].

Physicochemical Profiling & Vehicle Selection

While the -CF3 group imparts excellent pharmacokinetic (PK) resilience, it simultaneously drives up the compound's LogP, resulting in poor aqueous solubility. Administering CF3-PTA in standard aqueous buffers (e.g., PBS or saline) will result in immediate precipitation, leading to erratic absorption, localized toxicity, and uninterpretable PK/PD data.

The Causality of Vehicle Design: To achieve a clear, thermodynamically stable solution for Intravenous (IV) or Per Os (PO) administration, a multi-component co-solvent/surfactant system is mandatory. The optimized vehicle for CF3-PTA is 10% DMSO / 40% PEG400 / 5% Tween 80 / 45% Saline [4][5].

  • 10% DMSO: Disrupts the rigid crystal lattice of the thiadiazole, acting as the primary solubilizer. Kept at 10% to prevent tissue necrosis and hemolysis[5].

  • 40% PEG400: A biocompatible co-solvent that lowers the dielectric constant of the aqueous phase, preventing the lipophilic drug from crashing out upon introduction to the bloodstream[6].

  • 5% Tween 80 (Polysorbate 80): A non-ionic surfactant that forms micelles around the CF3-PTA molecules, maintaining them in a dispersed state during gastrointestinal transit or systemic circulation[7].

  • 45% Saline (0.9% NaCl): Adjusts the final formulation to physiological tonicity.

In Vivo Dosing Protocols (Self-Validating Workflow)

The following protocols are designed as self-validating systems. The sequential addition of solvents is critical; deviating from this order will cause irreversible precipitation of the thiadiazole core[6].

Protocol 3.1: Preparation of the IV/PO Formulation (1 mg/mL)

Note: Prepare formulations freshly on the day of dosing.

  • Primary Dissolution: Weigh exactly 1.0 mg of CF3-PTA powder into a sterile, pyrogen-free glass vial. Add 100 μ L of cell-culture grade DMSO . Vortex vigorously for 60 seconds until a completely clear stock solution is achieved. Causality: DMSO must fully solvate the compound before any hydrophilic components are introduced.

  • Co-solvent Addition: Add 400 μ L of PEG400 to the vial. Vortex for 30 seconds. The solution must remain optically clear.

  • Micellization: Add 50 μ L of Tween 80 . Vortex for 60 seconds or sonicate briefly (2 minutes) at room temperature. Causality: Tween 80 coats the solvated molecules, creating a protective micellar boundary.

  • Aqueous Dilution: Slowly, drop-by-drop, add 450 μ L of sterile 0.9% Saline while continuously vortexing the mixture.

  • Validation Check: Inspect the final 1 mL formulation against a light source. It must be perfectly transparent. If any turbidity or micro-crystals are observed, the formulation has failed and must be discarded.

Protocol 3.2: Pharmacokinetic Dosing & Sampling (Rodent Model)
  • Acclimatization: Fast male Sprague-Dawley rats (200-250g) overnight (12 hours) prior to PO dosing to eliminate food-effect variability on micellar absorption. Water remains ad libitum. IV cohorts do not require fasting.

  • Administration:

    • IV Cohort: Administer 1 mg/kg via lateral tail vein injection (dose volume: 1 mL/kg).

    • PO Cohort: Administer 10 mg/kg via oral gavage (dose volume: 10 mL/kg).

  • Serial Blood Sampling: Collect 200 μ L of blood via the jugular vein into K2-EDTA tubes at the following time points:

    • IV: 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours.

    • PO: 0.25, 0.5, 1, 2, 4, 8, and 24 hours.

  • Plasma Processing: Centrifuge samples immediately at 4,000 × g for 10 minutes at 4°C. Extract the plasma supernatant and store at -80°C pending LC-MS/MS analysis.

Representative Pharmacokinetic Profile

The table below summarizes the expected baseline PK parameters for a fluorinated 1,2,4-thiadiazole derivative formulated in the optimized vehicle, serving as a benchmark for experimental validation[1].

Pharmacokinetic ParameterIV Administration (1 mg/kg)PO Administration (10 mg/kg)Biological Implication
Cmax​ (ng/mL)1,450 ± 1202,100 ± 340High peak exposure due to Tween 80-mediated GI absorption.
Tmax​ (hr)N/A1.5 - 2.0Indicates moderate absorption rate typical of BCS Class II drugs.
t1/2​ (hr)4.8 ± 0.65.2 ± 0.8Extended half-life driven by -CF3 metabolic shielding.
CL (mL/min/kg)12.5 ± 1.8N/ALow/moderate hepatic clearance.
Vdss​ (L/kg)3.2 ± 0.4N/AHigh volume of distribution indicates excellent tissue/CNS penetration.
Bioavailability ( F% ) N/A~65 - 75% Excellent oral bioavailability enabled by the co-solvent system.

Pathway Visualization: In Vivo Workflow

The following diagram illustrates the systemic journey of CF3-PTA, highlighting how its specific structural components dictate its in vivo behavior.

G Admin CF3-PTA Administration (IV / PO) Absorption GI Absorption (Micellar Solubilization via Tween 80) Admin->Absorption PO Route Distribution Systemic Circulation (High Plasma Protein Binding) Admin->Distribution IV Route Absorption->Distribution Portal Vein BBB Blood-Brain Barrier Penetration (Enhanced by CF3 Lipophilicity) Distribution->BBB CNS Target Metabolism Hepatic Metabolism (CYP450 Resistance via C-F Bond) Distribution->Metabolism Liver Excretion Renal / Biliary Excretion Metabolism->Excretion Clearance

Pharmacokinetic and metabolic workflow of CF3-PTA in vivo.

References

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available at: [Link]

  • Discovery of Novel 1,2,4-Thiadiazole Derivatives as Potent, Orally Active Agonists of Sphingosine 1-Phosphate Receptor Subtype 1 (S1P1). Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

Sources

Application

Application Note &amp; Protocol: A Guide to Assessing Cellular Viability and Cytotoxicity Using 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

Abstract: This document provides a comprehensive protocol for employing 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine in cell viability assays. It details the underlying principles of common colorimetric assays,...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This document provides a comprehensive protocol for employing 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine in cell viability assays. It details the underlying principles of common colorimetric assays, offers a step-by-step methodology for the widely used MTT assay, and emphasizes the critical importance of appropriate controls for data integrity. This guide is intended for researchers, scientists, and drug development professionals engaged in cell-based studies.

Introduction: The Imperative of Accurate Cell Viability Assessment

Cell viability assays are a cornerstone of modern biological research and drug discovery. They provide a quantitative measure of a cell population's health and are indispensable for evaluating the cytotoxic or cytostatic effects of chemical compounds. A variety of assay platforms are available, many of which rely on the metabolic activity of living cells to generate a measurable signal.

This application note focuses on the evaluation of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine, a compound belonging to the 1,3,4-thiadiazole class of heterocyclic compounds, which are known to possess a wide range of biological activities, including potential anticancer properties.[1][2] The protocol herein describes a robust method to determine the impact of this compound on cellular viability.

Foundational Principles of Metabolic-Based Viability Assays

Many common cell viability assays, such as the MTT, XTT, and WST-1 assays, are predicated on the principle that metabolically active cells can reduce a tetrazolium salt to a colored formazan product.[3][4] This conversion is primarily carried out by mitochondrial dehydrogenases in viable cells.[5][6]

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): This yellow, water-soluble compound is reduced to a purple, insoluble formazan.[5][7] A solubilization step is required to dissolve the formazan crystals before absorbance can be measured.[8][9]

  • XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide): This second-generation tetrazolium salt is reduced to a water-soluble orange formazan, simplifying the assay protocol by eliminating the solubilization step.[10][11]

  • WST-1 (4-[3-(4-iodophenyl)-2-(4-nitrophenyl)-2H-5-tetrazolio]-1,3-benzene disulfonate): Similar to XTT, WST-1 is reduced to a water-soluble formazan, and the reaction is dependent on mitochondrial dehydrogenase activity.[12]

Another widely used method, the CellTiter-Glo® Luminescent Cell Viability Assay, quantifies ATP, which is a key indicator of metabolically active cells.[13][14]

Assay_Principles cluster_cell Metabolically Active Cell cluster_assays Assay Readouts Mitochondria Mitochondrial Dehydrogenases ATP ATP Production Mitochondria->ATP MTT MTT Assay (Purple Formazan) Mitochondria->MTT Reduction XTT_WST1 XTT/WST-1 Assays (Soluble Formazan) Mitochondria->XTT_WST1 Reduction CellTiterGlo CellTiter-Glo® (Luminescence) ATP->CellTiterGlo Quantification MTT_Workflow cluster_setup Cell Preparation cluster_exposure Compound Exposure cluster_readout MTT Readout cluster_analysis Data Analysis A Seed Cells in 96-Well Plate B Incubate 24-48h (Adherence) A->B D Treat Cells B->D C Prepare Compound Serial Dilutions C->D E Incubate 48h D->E F Add MTT Reagent E->F G Incubate 4h F->G H Solubilize Formazan (DMSO) G->H I Read Absorbance (570 nm) H->I J Calculate % Viability I->J K Generate Dose- Response Curve J->K L Determine IC50 K->L

Figure 2. A streamlined workflow of the MTT cell viability assay.

Ensuring Trustworthiness and Scientific Rigor

The reliability of any cell-based assay hinges on the inclusion of proper controls and a thorough understanding of potential confounding factors.

  • Positive Control: A known cytotoxic agent (e.g., doxorubicin) should be included to confirm that the assay system can detect cell death.

  • Vehicle Control: This is essential to differentiate the effect of the compound from that of the solvent (DMSO).

  • Cell Titration: Prior to the experiment, it is advisable to perform a cell titration to establish a linear relationship between cell number and absorbance, ensuring the assay is within its dynamic range. [15]* Microscopic Inspection: Visual examination of the cells before and after treatment can provide qualitative confirmation of cytotoxicity, such as changes in morphology or cell detachment.

  • Troubleshooting: Be mindful of potential issues such as incomplete formazan solubilization, which can be addressed by ensuring vigorous mixing or using alternative solubilizing agents. [9]Also, be aware that the timing of the analysis and the passage number of the cells can influence experimental outcomes. [16][17]

Conclusion

This application note provides a detailed and scientifically grounded protocol for assessing the effect of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine on cell viability. By adhering to the outlined procedures and incorporating the recommended controls, researchers can obtain reproducible and reliable data, which is crucial for advancing our understanding of the biological activities of this and other novel compounds.

References

  • Roche. (n.d.). Protocol Guide: XTT Assay for Cell Viability and Proliferation. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • Unknown. (n.d.). MTT ASSAY: Principle. Retrieved from [Link]

  • University of Oslo. (n.d.). CellTiter-Glo Assay. Retrieved from [Link]

  • BioVision. (n.d.). XTT Cell Viability Kit. Retrieved from [Link]

  • Riss, T. L., et al. (2004). Basic Colorimetric Proliferation Assays: MTT, WST, and Resazurin. In Assay Guidance Manual.
  • Cusabio. (n.d.). The Overview of Cell Viability. Retrieved from [Link]

  • Creative Bioarray. (2025). Troubleshooting Mitochondrial Function Assays: Common Issues and Practical Solutions. Retrieved from [Link]

  • ResearchGate. (2024). Cell viability assay: Problems with MTT assay in the solubilization step. Retrieved from [Link]

  • Eppendorf & Promega. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. Retrieved from [Link]

  • ResearchGate. (2017). Cell Viability assay using MTS: Anyone have troubleshooting tips specific to Caco-2 cells?. Retrieved from [Link]

  • Aliabadi, A., et al. (2013). Synthesis and In-vitro Cytotoxicity Assessment of N-(5-(Benzylthio)-1,3,4- thiadiazol-2-yl)-2-(4-(trifluoromethyl)phenyl)acetamide with Potential Anticancer Activity. Brieflands.
  • Gürsoy, E. A., & Karali, N. (2020). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules, 25(18), 4277.
  • Khan, I., et al. (2022). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. RSC Medicinal Chemistry, 13(8), 1003-1014.
  • Kumar, A., et al. (2022). Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents. Molecules, 27(15), 4994.
  • Kumar, A., et al. (2015). Recent Update on 1,3,4-Thiadiazole Derivatives: As Anticonvulsant Agents. American Research Journal of Pharmacy, 1(1), 1-15.
  • Sharma, S., et al. (2022). 1,3,4-Thiadiazole Scaffold: As Anti-Epileptic Agents. Frontiers in Chemistry, 10, 788321.
  • Bergamaschi, M., & Fregnan, G. B. (1962). Pharmacological activity of 5-phenyl-1:3:4-thiadiazole (l 1538), 2-amino-5-phenyl-1:3:4-thiadiazole (l 1460) and 2-amino-5-(2'-thienyl)-1:3:4-thiadiazole (l 1458). British Journal of Pharmacology and Chemotherapy, 19(2), 357–363.
  • Li, Z., et al. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules, 15(12), 9144-9155.

Sources

Method

Application Notes and Protocols for the NMR Spectroscopic Analysis of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

Introduction 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine is a heterocyclic compound of significant interest in medicinal chemistry and drug development. Its structural elucidation is a critical step in its syn...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine is a heterocyclic compound of significant interest in medicinal chemistry and drug development. Its structural elucidation is a critical step in its synthesis, characterization, and application. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled, non-destructive analytical technique for the unambiguous determination of its molecular structure. This guide provides a comprehensive overview of the expected NMR spectral data and detailed protocols for sample preparation and data acquisition, tailored for researchers, scientists, and drug development professionals. The causality behind experimental choices is emphasized to ensure the generation of high-quality, reproducible data.

Molecular Structure and Expected NMR Signatures

The molecular structure of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine dictates a specific set of expected signals in its ¹H, ¹³C, and ¹⁹F NMR spectra. Understanding these anticipated features is fundamental to both experiment planning and data interpretation.

Figure 1: Annotated molecular structure of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine.

¹H NMR Spectroscopy

The proton NMR spectrum is anticipated to be relatively simple, characterized by signals from the aromatic protons of the phenyl ring and the amine group.

  • Aromatic Protons (Ar-H): The 4-(trifluoromethyl)phenyl group will exhibit a characteristic AA'BB' system, appearing as two doublets in the aromatic region (typically δ 7.0-8.5 ppm). The protons ortho to the trifluoromethyl group will be at a different chemical shift than those meta to it due to the strong electron-withdrawing nature of the CF₃ group.

  • Amine Protons (-NH₂): The amine protons will likely appear as a broad singlet. Its chemical shift can be highly variable and is dependent on the solvent, concentration, and temperature due to hydrogen bonding and exchange phenomena. In aprotic solvents like DMSO-d₆, this peak is often more distinct.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide a carbon fingerprint of the molecule.

  • Thiadiazole Carbons: The two carbon atoms of the 1,2,4-thiadiazole ring are expected to resonate at significantly different chemical shifts. The carbon atom at position 3 (C3), bonded to the amine group, will have a different electronic environment compared to the carbon at position 5 (C5), which is attached to the phenyl ring. These carbons typically appear in the range of δ 150-180 ppm.[1][2]

  • Phenyl Carbons: Six distinct signals are expected for the phenyl ring carbons. The carbon attached to the thiadiazole ring (C1') and the carbon bearing the trifluoromethyl group (C4') will be quaternary and thus show weaker signals. The trifluoromethyl group will cause a characteristic quartet for the C4' carbon due to ¹J(C,F) coupling. The remaining aromatic carbons will appear in the typical range of δ 120-140 ppm.

  • Trifluoromethyl Carbon (-CF₃): The carbon of the CF₃ group will appear as a quartet due to one-bond coupling with the three fluorine atoms.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive technique that is particularly informative for fluorinated compounds.[3]

  • Trifluoromethyl Group (-CF₃): A single, sharp signal is expected for the three equivalent fluorine atoms of the trifluoromethyl group. In the absence of other fluorine atoms, this signal will be a singlet. Its chemical shift, typically in the range of -60 to -65 ppm relative to CFCl₃, is characteristic of a CF₃ group attached to an aromatic ring.[3][4]

Experimental Protocols

The following protocols are designed to yield high-quality NMR data for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine.

Protocol 1: Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample.

G start Start: Solid Sample dissolve Dissolve 5-25 mg of sample in ~0.6-0.7 mL of deuterated solvent in a clean vial. start->dissolve filter Filter the solution through a glass wool plug into a clean, high-quality 5 mm NMR tube. dissolve->filter cap Cap the NMR tube securely and label it clearly. filter->cap end Ready for NMR Analysis cap->end

Figure 2: Workflow for NMR sample preparation.

Materials:

  • 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)[5]

  • High-quality 5 mm NMR tubes[6][7]

  • Deuterated solvent (e.g., DMSO-d₆, CDCl₃, Acetone-d₆)

  • Glass Pasteur pipettes and bulbs

  • Small glass vials

  • Glass wool

Procedure:

  • Solvent Selection: The choice of deuterated solvent is critical and depends on the solubility of the compound and the chemical shifts of interest.[8]

    • DMSO-d₆: An excellent choice for many heterocyclic compounds due to its high solubilizing power. The amine protons are often well-resolved in this solvent.[9]

    • CDCl₃: A common and relatively inexpensive solvent. However, it can be slightly acidic, which may affect acid-sensitive compounds.[6]

    • Acetone-d₆: Another good alternative with a different chemical shift window for residual solvent peaks.

  • Sample Dissolution:

    • Weigh the appropriate amount of the compound into a clean, dry vial. For ¹H NMR, 5-25 mg is typically sufficient, while for ¹³C NMR, a more concentrated sample of 50-100 mg is recommended.[5][10]

    • Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[5][6]

    • Gently swirl or vortex the vial to ensure complete dissolution. If necessary, gentle warming in a water bath can aid dissolution.

  • Sample Filtration and Transfer:

    • Place a small plug of glass wool into a clean Pasteur pipette.

    • Transfer the solution from the vial through the glass wool-plugged pipette into a clean, high-quality 5 mm NMR tube. This step removes any particulate matter that could degrade the spectral quality.[10]

  • Final Touches:

    • Securely cap the NMR tube to prevent solvent evaporation and contamination.

    • Label the NMR tube clearly with the sample identification.

Protocol 2: NMR Data Acquisition

The following are general parameters for acquiring ¹H, ¹³C, and ¹⁹F NMR spectra. These may need to be optimized based on the specific instrument and sample concentration.

¹H NMR Acquisition Parameters:

ParameterRecommended ValueRationale
Pulse Program Standard single pulse (e.g., zg30)A simple and robust experiment for routine ¹H NMR.
Spectral Width ~16 ppmSufficient to cover the expected chemical shift range.
Number of Scans 8-16Typically adequate for a sample of this concentration.
Relaxation Delay (d1) 1-2 secondsAllows for sufficient relaxation of the protons between scans.
Acquisition Time ~2-3 secondsEnsures good digital resolution.

¹³C NMR Acquisition Parameters:

ParameterRecommended ValueRationale
Pulse Program Proton-decoupled single pulse (e.g., zgpg30)Simplifies the spectrum to singlets for each carbon.
Spectral Width ~250 ppmCovers the full range of expected carbon chemical shifts.
Number of Scans 1024 or more¹³C has a low natural abundance, requiring more scans.[10]
Relaxation Delay (d1) 2 secondsA standard delay for most carbon types.

¹⁹F NMR Acquisition Parameters:

ParameterRecommended ValueRationale
Pulse Program Standard single pulse (e.g., zg30)Simple and effective for ¹⁹F NMR.
Spectral Width ~200 ppmSufficient to encompass the expected trifluoromethyl signal.
Number of Scans 16-64¹⁹F is a highly sensitive nucleus, requiring fewer scans.
Relaxation Delay (d1) 1-2 secondsStandard relaxation delay.

Data Interpretation and Reference Data

Table 1: Predicted NMR Chemical Shifts for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

NucleusAssignmentPredicted Chemical Shift (δ, ppm)MultiplicityNotes
¹HAr-H (ortho to CF₃)~8.0-8.2Doublet (d)AA'BB' system with Ar-H (meta).
¹HAr-H (meta to CF₃)~7.7-7.9Doublet (d)AA'BB' system with Ar-H (ortho).
¹H-NH₂Variable (broad singlet)Broad Singlet (br s)Dependent on solvent and concentration.
¹³CC3 (Thiadiazole)~170-180Singlet
¹³CC5 (Thiadiazole)~150-160Singlet
¹³CC1' (Phenyl)~130-135SingletQuaternary carbon.
¹³CC2'/C6' (Phenyl)~126-128Singlet
¹³CC3'/C5' (Phenyl)~125-127 (quartet, ⁴J(C,F))Singlet (or q)Small coupling to fluorine may be observed.
¹³CC4' (Phenyl)~130-134 (quartet, ¹J(C,F))Quartet (q)Quaternary carbon with large C-F coupling.
¹³C-CF₃~120-125 (quartet, ¹J(C,F))Quartet (q)Large one-bond C-F coupling.
¹⁹F-CF₃~ -62 to -64SingletRelative to CFCl₃.

Conclusion

This guide provides a robust framework for the NMR spectroscopic analysis of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine. By following the detailed protocols for sample preparation and data acquisition, and by understanding the expected spectral features, researchers can confidently elucidate and verify the structure of this important molecule. The emphasis on the rationale behind experimental choices empowers scientists to troubleshoot and adapt these methods as needed, ensuring the integrity and reliability of their findings.

References

  • A˘gırba¸s, H., & Kara, Y. (2010). 13C NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives.
  • Chemical Instrumentation Facility, Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • University of Houston. (2023). Small molecule NMR sample preparation. Retrieved from [Link]

  • Max T. Rogers NMR Facility, Michigan State University. (n.d.). Sample Preparation. Retrieved from [Link]

  • A˘gırba¸s, H., & Kara, Y. (2004). C-13 NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives. ResearchGate. Retrieved from [Link]

  • Columbia University Department of Chemistry. (n.d.). Sample Preparation and Time Required - 1D NMR. Retrieved from [Link]

  • Khan, I., et al. (2020). Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents. Molecules, 25(15), 3488.
  • Dotsenko, V. V. (2014). Response to "Can anybody tell me which solvent would be appropriate for collecting nmr data of indolizine type of molecules other than C6D6?". ResearchGate. Retrieved from [Link]

  • Werle, Y., & Kovermann, M. (2021). Fluorine Labeling and 19F NMR Spectroscopy to Study Biological Molecules and Molecular Complexes. Chemistry – A European Journal, 27(5), 1596-1612.
  • Chen, C., & Weng, Z. (2014). Copper-Mediated Trifluoromethylation Using Phenyl Trifluoromethyl Sulfoxide - Supporting Information.
  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Hamasaka, G., et al. (2023). Mechanistic studies on the organoborane-catalyzed transfer hydrogenation of nonactivated aldehydes with a Hantzsch ester as a synthetic NADH analogue. Chemical Science, 14, 8283-8292.
  • Ghandi, M., et al. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering, 11(14), 5649–5658.
  • Pinto, D. C. G. A., & Silva, A. M. S. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

  • BioChromato. (2018). NMR solvent selection - that also allows sample recovery. Retrieved from [Link]

  • Ismael, S., AL-Mashal, F., & Saeed, B. (2021). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzenesulfonamide. Annals of the University of Craiova - Chemistry, 20(1), 1-10.
  • Adnan, S., et al. (2015). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Journal of Chemical and Pharmaceutical Research, 7(10), 1000-1011.
  • Kumar, K. S. H., et al. (2019). 5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of DNA Binding and Cleavage Studies. Current Chemistry Letters, 8(2), 65-76.
  • Cheng, Y. R. (2022).
  • Ghorab, M. M., et al. (2010). Synthesis and Antiviral Activity of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules, 15(12), 9197-9207.
  • Porcal, P., et al. (2017). Thiadiazoles and Their Properties. IntechOpen.
  • SpectraBase. (n.d.). 1,3,4-Thiadiazol-2-amine, 5-[[(3-fluorophenyl)methyl]thio]-N-methyl-. Retrieved from [Link]

  • Srivastava, R. M., et al. (1989). 13C NMR Spectra of Some Substituted 1,2,4-Oxadiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. Journal of the Brazilian Chemical Society, 1(1), 1-4.

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Technical Notes & Optimization

Troubleshooting

overcoming precipitation of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine in cell culture media

Welcome to the Application Support Center. This guide is specifically engineered for researchers and drug development professionals working with 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. This guide is specifically engineered for researchers and drug development professionals working with 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine .

Due to its structural composition—specifically the highly lipophilic trifluoromethyl (-CF₃) group paired with a rigid, planar thiadiazole core—this compound exhibits classic Biopharmaceutics Classification System (BCS) Class II/IV behavior in vitro. It is highly soluble in organic solvents like Dimethyl Sulfoxide (DMSO) but severely prone to rapid precipitation when introduced into aqueous cell culture media (e.g., DMEM, RPMI). This guide provides the mechanistic reasoning and validated protocols required to rescue solubility and ensure accurate dosing in your assays.

Frequently Asked Questions (FAQs)

Q1: Why does 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine precipitate immediately upon addition to DMEM/RPMI? The precipitation is driven by a thermodynamic phenomenon known as the "solvent-shift" effect[1]. When you dilute a highly concentrated DMSO stock into an aqueous, salt-rich medium, the solvent environment changes instantaneously. The water molecules preferentially hydrogen-bond with each other, effectively excluding the hydrophobic -CF₃ phenyl ring. This causes the compound's thermodynamic solubility limit to drop exponentially, forcing the solution into a metastable supersaturated state that rapidly collapses into insoluble micro-crystals[1].

Q2: Can I prevent precipitation by simply increasing the final DMSO concentration in my assay? No. While increasing DMSO will thermodynamically favor solubility, it introduces severe biological artifacts. For most mammalian cell lines, DMSO concentrations above 0.1% – 0.5% (v/v) induce cellular toxicity, alter membrane permeability, and trigger transcriptomic stress responses. Your formulation strategy must rely on excipients, not bulk solvent increases.

Q3: What formulation excipients can I add to my cell culture media to rescue solubility without killing my cells? We recommend two primary in vitro-compatible excipients:

  • Bovine Serum Albumin (BSA): BSA acts as a molecular chaperone. It possesses multiple hydrophobic binding pockets that sequester and stabilize lipophilic small molecules in aqueous environments, preventing nucleation[2].

  • 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD): This cyclic oligosaccharide features a hydrophobic interior cavity and a hydrophilic exterior. It forms a host-guest inclusion complex with the lipophilic portions of the compound (like the -CF₃ group), improving aqueous solubility by 100- to 1000-fold without disrupting cellular membranes at working concentrations (0.5% - 1.0% w/v)[3].

Q4: Does the physical method of dilution matter, or can I just pipet the stock directly into the well? The physical mixing mechanics are critical. Direct injection of a DMSO stock into a large volume of static media creates zones of localized supersaturation, leading to irreversible nucleation. You must use an intermediate, dropwise addition into warmed media to allow the excipients (BSA or HP-β-CD) time to bind the compound before it crashes out of solution[4].

Formulation Strategies: Quantitative Comparison

To select the best approach for your specific assay, compare the quantitative limits of each formulation strategy below:

Formulation StrategyExcipient ConcentrationMax Aqueous SolubilityCell Viability ImpactPreparation Complexity
Direct DMSO Dilution None (DMSO ≤ 0.5%)Very Low (< 1 μM)High (if DMSO > 0.5%)Low
Carrier Protein 0.1% - 1.0% BSAModerate (10 - 50 μM)MinimalModerate
Inclusion Complex 0.5% - 1.0% HP-β-CDHigh (up to 100+ μM)MinimalModerate

Experimental Protocol: Carrier-Mediated Intermediate Dilution Workflow

This protocol utilizes a two-step solvent-shift methodology to ensure the compound remains in solution. By pre-warming the media, you increase the kinetic energy of the system, which delays nucleation long enough for the excipient to encapsulate the target molecule.

Objective: Achieve a final assay concentration of 10 μM of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine without precipitation.

Step 1: Master Stock Preparation Dissolve the lyophilized compound in 100% cell-culture grade, anhydrous DMSO to create a 10 mM master stock. Vortex vigorously and sonicate in a water bath for 5 minutes. Causality: Sonication breaks up pre-existing microscopic lattice structures, ensuring true molecular dissolution.

Step 2: Excipient Media Preparation Prepare a working volume of your base media (e.g., DMEM) supplemented with either 0.5% (w/v) HP-β-CD or 0.1% (w/v) BSA. Pre-warm this media in a water bath to 37°C. Causality: Cold media drastically lowers the solubility threshold; warming the media provides the thermodynamic buffer needed during the solvent shift.

Step 3: Intermediate Dilution Setup In a sterile 1.5 mL microcentrifuge tube, add 990 μL of the pre-warmed excipient media.

Step 4: Dropwise Solvent Shift While continuously vortexing the microcentrifuge tube at a low-to-medium speed, add 10 μL of the 10 mM DMSO stock dropwise into the vortex vortex[4]. Self-Validating Checkpoint: Place the tube under an inverted phase-contrast microscope (10x or 20x objective). The solution must be optically clear. The presence of refractile micro-crystals or "cloudiness" indicates that nucleation has occurred, and the dosing concentration will be inaccurate. If clear, you now have a stable 100 μM intermediate solution (1% DMSO).

Step 5: Final Assay Dosing Dilute the 100 μM intermediate solution 1:10 directly into your final pre-warmed culture plates containing the cells. The final well concentration will be 10 μM compound, 0.1% DMSO, and safe levels of your chosen excipient.

Logical Troubleshooting Workflow

FormulationWorkflow N1 Precipitation Detected in Aqueous Media N2 Assess DMSO Stock (Target: 10-50 mM) N1->N2 N3 Direct Aqueous Dilution? N2->N3 N4 Solvent-Shift Effect (Supersaturation Crash) N3->N4 High Ratio (>1:100) N5 Select in vitro Excipient N4->N5 N6 Bovine Serum Albumin (0.1 - 1.0% w/v) N5->N6 N7 HP-β-Cyclodextrin (0.5 - 1.0% w/v) N5->N7 N8 Warm Intermediate Dilution (Dropwise Addition) N6->N8 N7->N8 N9 Stable Solubilization (Ready for Assay) N8->N9

Fig 1. Logical workflow for overcoming solvent-shift precipitation in cell culture assays.

References

  • [4] Has anyone worked with MOMIPP (HY-119624) and found a solvent that prevents precipitation? ResearchGate.

  • [3] 2-Hydroxypropyl-β-cyclodextrin strongly improves water solubility and anti-proliferative activity of pyrazolo[3,4-d]pyrimidines Src-Abl dual inhibitors. PubMed (NIH).

  • [2] Providing Stability In Vivo, In Vitro, and In Culture. The Scientist.

  • [1] Supersaturation and Precipitation Applicated in Drug Delivery Systems: Development Strategies and Evaluation Approaches. MDPI.

Sources

Optimization

Technical Support Center: Synthesis &amp; Optimization of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

Welcome to the Heterocyclic Synthesis Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals working on the optimization of 5-[4-(Trifluoromethyl)phenyl]-1,2...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Heterocyclic Synthesis Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals working on the optimization of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine .

Synthesizing 1,2,4-thiadiazoles bearing strong electron-withdrawing groups (EWGs) presents unique mechanistic challenges. As a Senior Application Scientist, I have structured this guide to move beyond mere procedural lists. Here, we will dissect the causality behind the chemistry to ensure your workflows are robust, scalable, and self-validating.

Mechanistic Overview & Pathway Visualization

The most reliable and scalable route to 3-amino-1,2,4-thiadiazoles is the oxidative N-S bond formation of an N-imidoylthiourea intermediate[1]. The presence of the para-CF3 group fundamentally alters the electronic landscape of the molecule, requiring precise control over the oxidation state to force intramolecular cyclization rather than intermolecular dimerization.

Pathway SM 4-(Trifluoromethyl)benzamidine + Thiocyanate IM N-Imidoylthiourea Intermediate SM->IM Base / EtOH OX I2 Oxidation (Sulfenyl Iodide) IM->OX I2, K2CO3 CYC Intramolecular N-S Bond Formation OX->CYC - HI PROD 5-[4-(Trifluoromethyl)phenyl] -1,2,4-thiadiazol-3-amine CYC->PROD - HI

Mechanistic pathway for the oxidative cyclization of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine.

Quantitative Optimization Data

When dealing with the CF3-substituted substrate, the choice of oxidant and solvent dictates the yield. Strong oxidants can lead to over-oxidation, while weak conditions leave unreacted starting material[2]. The table below summarizes the optimization landscape for the cyclization step.

Table 1: Optimization of Oxidative Cyclization Conditions

EntryOxidant (Equiv)SolventBase (Equiv)Temp (°C)Time (h)Yield (%)Mechanistic Observation
1H2O2 (2.0)EtOHNone251245Sluggish cyclization; intermediate hydrolysis observed.
2PIFA (1.2)CH2Cl2None25262Fast reaction, but significant over-oxidation side products.
3I2 (1.2)DMFK2CO3 (2.0)80435Thermal degradation and intermolecular dimerization.
4 I2 (1.2) EtOH K2CO3 (2.0) 25 6 89 Optimal; base neutralizes HI, preventing hydrolysis[1].
5I2 (0.2) + O2H2OK2CO3 (2.0)602471Environmentally benign, but slower kinetic profile.

Self-Validating Experimental Protocol

To ensure reproducibility, the following protocol is designed as a self-validating system . Every critical step includes an observable physical change that confirms the underlying chemical causality.

Step 1: Formation of the N-Imidoylthiourea Intermediate
  • Action : React 4-(trifluoromethyl)benzamidine hydrochloride (1.0 equiv) with potassium thiocyanate (1.2 equiv) in ethanol under reflux for 4 hours.

  • Causality : The amidine acts as a nucleophile attacking the electrophilic carbon of the thiocyanate. Ethanol is chosen as a protic solvent to stabilize the transition state.

  • Self-Validation : The reaction mixture will transition from a clear solution to a thick white suspension as inorganic KCl precipitates. Monitor by TLC (Hexane:EtOAc 1:1); the highly polar amidine spot (baseline) will disappear, replaced by a higher Rf​ intermediate spot.

Step 2: I2-Mediated Oxidative N-S Bond Formation
  • Action : Dissolve the intermediate in ethanol, add K2CO3 (2.0 equiv), and slowly add molecular iodine (I2, 1.2 equiv) portion-wise at 25°C.

  • Causality : I2 acts as a mild, chemoselective oxidant to activate the sulfur atom (forming a sulfenyl iodide). K2CO3 is critical; it neutralizes the generated HI, preventing the acidic hydrolysis of the delicate imidoylthiourea intermediate back to the corresponding amide[1].

  • Self-Validation : Upon each addition of I2, the solution turns deep brown. As the I2 is consumed by the sulfur, the color rapidly fades to pale yellow. When the reaction is complete, the brown color will persist, serving as an intrinsic visual indicator that the substrate is fully oxidized.

Step 3: Quenching and Isolation
  • Action : Quench the reaction with saturated aqueous sodium thiosulfate (Na2S2O3), extract with ethyl acetate, and wash with brine.

  • Causality : Na2S2O3 reduces any unreacted, electrophilic I2 into benign, water-soluble iodide ions (I-), preventing post-reaction oxidative degradation of the product[2].

  • Self-Validation : The persistent brown color of the reaction mixture will instantly turn colorless or milky white upon the addition of Na2S2O3, confirming the complete neutralization of the oxidant.

Troubleshooting & FAQs

Q1: Why is my synthesis yield of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine consistently below 40% when using standard oxidative dimerization conditions? A1: Low yields in 1,2,4-thiadiazole synthesis often stem from a mismatch between the substrate's electronics and the chosen oxidant[2]. The trifluoromethyl (-CF3) group is a powerful electron-withdrawing group. It pulls electron density away from the amidine nitrogen, significantly reducing its nucleophilicity. Consequently, the intramolecular attack on the iodine-activated sulfur intermediate is decelerated. If the reaction is run without a sufficient base buffer (like K2CO3) or with an overly harsh oxidant, competitive side reactions—such as the hydrolysis of the intermediate—will outcompete the desired N-S cyclization[1].

Q2: I am observing multiple spots on my TLC plate after the oxidation step. What are these side products and how do I prevent them? A2: The formation of multiple side products is a classic symptom of over-oxidation or alternative dimerization pathways[2]. In transition-metal-free syntheses, if the N-S bond formation is too slow (due to the -CF3 group), the activated sulfenyl iodide can react intermolecularly with another thiourea molecule, leading to 1,3,5-triazine derivatives or disulfide dimers[3]. To prevent this, run the reaction under higher dilution to kinetically favor the intramolecular cyclization over intermolecular dimerization, and strictly maintain the temperature at 25°C.

Q3: Can I use electrochemical methods instead of chemical oxidants for this specific CF3-substituted compound? A3: Yes. Recent advances demonstrate that 1,2,4-thiadiazoles can be selectively accessed via the electrochemical dimerization/cyclization of thioamides under metal- and oxidant-free conditions[4]. However, for the CF3 derivative, the anodic oxidation potential must be carefully tuned. The electron-withdrawing nature of the CF3 group increases the oxidation potential required to activate the sulfur. Using a divided cell with a controlled potential rather than constant current is recommended to avoid over-oxidizing the solvent or the product.

Diagnostic Decision Tree

Use the following logical workflow to troubleshoot suboptimal yields during your scale-up campaigns.

Troubleshooting Start Issue: Low Yield (<40%) TLC Analyze via TLC / LC-MS Start->TLC Unreacted Unreacted Imidoylthiourea? TLC->Unreacted SideProd Multiple Side Products? TLC->SideProd Sol1 Increase I2 equivalents or raise temp to 40°C Unreacted->Sol1 Yes Sol2 Check for over-oxidation. Add K2CO3 buffer. SideProd->Sol2 Yes

Diagnostic decision tree for troubleshooting low yields in 1,2,4-thiadiazole synthesis.

Sources

Troubleshooting

Technical Support Center: Strategies for Mitigating Off-Target Toxicity of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine and Analogs In Vitro

Prepared by the Gemini Applications Science Team Welcome to the technical support resource for researchers working with 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine and other small molecules from the substitute...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Gemini Applications Science Team

Welcome to the technical support resource for researchers working with 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine and other small molecules from the substituted 1,3,4-thiadiazole class. This guide is designed to provide in-depth troubleshooting advice and practical strategies for identifying, characterizing, and mitigating off-target toxicity during your in vitro experiments.

Introduction: The Challenge of Selectivity

The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing promise in oncology and other therapeutic areas.[1][2] However, like many small molecule inhibitors, achieving high target selectivity while minimizing off-target effects is a primary challenge. Off-target interactions can lead to misleading experimental results and are a significant cause of drug attrition.[3][4] This guide provides a systematic approach to proactively address these issues in your research.

Part 1: Frequently Asked Questions (FAQs)

Q1: I'm observing significant cytotoxicity in my cell line with 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine. How can I determine if this is an on-target or off-target effect?

A: This is a critical first step. Differentiating between intended (on-target) and unintended (off-target) cytotoxicity is essential. A common strategy is to determine the therapeutic window, or "Selectivity Index," in vitro. This involves comparing the concentration of the compound required to achieve the desired biological effect (e.g., IC50 for enzyme inhibition or EC50 for a cellular pathway) with the concentration that causes general cytotoxicity (CC50).

A large ratio of CC50 to IC50 suggests the desired effect can be achieved at concentrations that are not broadly toxic. A small ratio indicates that the therapeutic and toxic concentrations are close, pointing towards a potential off-target issue or an on-target effect that is detrimental to cell survival.[5]

Q2: What are the best initial steps to troubleshoot an unexpected cellular phenotype?

A: When you observe a phenotype that doesn't align with the known function of your intended target, a systematic validation workflow is necessary.

  • Confirm Target Engagement: First, verify that your compound is binding to its intended target in your cellular model at the concentrations used. A cellular thermal shift assay (CETSA) or a Western blot for a downstream substrate of the target can confirm engagement.[6]

  • Use a Structurally Unrelated Inhibitor: Treat your cells with a different compound that inhibits the same target but has a distinct chemical structure. If this second inhibitor produces the same phenotype, it strengthens the case for an on-target effect.[5] If the phenotype is unique to your compound, an off-target mechanism is likely.

  • Genetic Validation: The gold standard for confirming an on-target effect is to use genetic tools like siRNA or CRISPR/Cas9 to knock down or knock out the target protein.[4][6] If the genetic perturbation phenocopies the effect of the compound, it provides strong evidence that the compound is acting through its intended target.

Q3: My compound has poor solubility. Could this be contributing to toxicity?

A: Yes, absolutely. Poor aqueous solubility is a common issue that can lead to compound precipitation or aggregation in cell culture media.[7] These aggregates can be taken up by cells and cause stress responses or non-specific cytotoxicity that is independent of any specific protein interaction, leading to false-positive results. Always determine the kinetic solubility of your compound in your specific assay media and work below this concentration. If solubility is a limiting factor, consider formulation strategies or structural modifications.[8]

Part 2: Troubleshooting Guide: Investigating Off-Target Effects

This section provides a more detailed, problem-solution framework for addressing specific issues encountered during your experiments.

Issue 1: Unexpectedly High Cytotoxicity Observed

Possible Cause: The compound may be inhibiting proteins essential for cell survival (off-target) or the intended target itself may be critical for cell viability.[5]

Troubleshooting Workflow:

A Unexpected Cytotoxicity Observed B Perform Dose-Response Assays: 1. On-Target Activity (e.g., IC50) 2. General Cytotoxicity (e.g., CC50 via MTT/LDH) A->B C Calculate Selectivity Index (SI = CC50 / IC50) B->C D Is SI > 10? C->D E Low probability of off-target toxicity. Proceed with on-target validation. D->E Yes F High probability of off-target toxicity or on-target toxicity. D->F No G Investigate Specific Off-Targets (See Issue 2 Workflow) F->G

Caption: Workflow for initial assessment of unexpected cytotoxicity.

Protocol 2.1: Determining On-Target IC50 vs. Cytotoxicity (CC50)

This protocol outlines a method to simultaneously assess the potency of your compound against its intended target and its general cytotoxic effects.

Objective: To determine the Selectivity Index of the compound.

Methodology:

  • Cell Plating: Plate your chosen cell line in 96-well plates at a predetermined density and allow them to adhere overnight. Use separate plates for the on-target assay and the cytotoxicity assay.

  • Compound Preparation: Prepare a 10-point serial dilution of your compound in the appropriate cell culture medium. A typical concentration range might be from 100 µM down to 1 nM. Include a vehicle-only control (e.g., DMSO).

  • Treatment: Treat the cells with the compound dilutions and incubate for a period relevant to your target's mechanism (e.g., 24, 48, or 72 hours).

  • On-Target Assay (to determine IC50):

    • After incubation, lyse the cells and perform an assay to measure on-target activity. For a kinase inhibitor, this could be a Western blot to quantify the phosphorylation of a known downstream substrate.[5]

    • Quantify the results (e.g., using densitometry for Western blots).

  • Cytotoxicity Assay (to determine CC50):

    • After incubation, use a standard viability assay such as MTT, MTS, or a lactate dehydrogenase (LDH) release assay to measure cell viability.[6]

  • Data Analysis:

    • For both assays, plot the percentage of inhibition (or viability) against the log of the compound concentration.

    • Use a non-linear regression model (e.g., four-parameter logistic curve) to calculate the IC50 and CC50 values.

    • Calculate the Selectivity Index (SI) = CC50 / IC50.

Data Summary Table:
CompoundOn-Target IC50 (µM)Cytotoxicity CC50 (µM)Selectivity Index (SI)
Compound X 0.51530
Control 1.02.52.5

A higher SI value is desirable, indicating a wider window between the desired effect and general toxicity.

Issue 2: Identifying Specific Off-Target Proteins

Possible Cause: The compound may bind to one or more unintended proteins, often due to structural similarities in the binding pockets of different proteins (e.g., the ATP-binding site in kinases).[9]

Identification Workflow:

cluster_0 In Silico & In Vitro Screening cluster_1 Validation A Observed Off-Target Phenotype B Computational Off-Target Prediction (e.g., SEA, SwissTargetPrediction) A->B C Broad-Spectrum Screening Panel (e.g., Kinase Profiling, CEREP Safety Panel) A->C D List of Potential Off-Targets B->D C->D E Validate Hits with IC50 Assays for Individual Off-Targets D->E F Use Genetic Tools (siRNA/CRISPR) to Validate Phenotypic Contribution E->F G Confirmed Off-Target(s) F->G

Caption: Potential modification sites on the parent scaffold.

Prodrug Strategies

A prodrug is an inactive or less active precursor that is converted into the active drug within the body, ideally at the site of action. [7][10]This approach can reduce systemic exposure and toxicity.

  • Rationale: By masking a key functional group with a cleavable moiety, the compound remains inert until it encounters a specific enzyme or condition (e.g., pH, redox state) that is prevalent in the target cells or tissue. [11]For example, a linker sensitive to high levels of glutathione (GSH), often found in cancer cells, can be used for targeted drug release. [10][11]* Application: The amine group on the thiadiazole ring could be masked with a promoiety that is cleaved by enzymes overexpressed in tumor cells (e.g., certain proteases or phosphatases), releasing the active compound specifically in the target tissue. [7]Light-activated prodrugs are another innovative strategy, where the active drug is released only upon irradiation with a specific wavelength of light. [12]

Nanoparticle-Based Delivery Systems

Encapsulating the compound within a nanoparticle carrier can significantly alter its pharmacokinetic properties and reduce off-target toxicity. [13][14]

  • Rationale: Nanocarriers like liposomes, polymeric nanoparticles, or nanostructured lipid carriers (NLCs) can protect the drug from degradation, improve its solubility, and facilitate targeted delivery. [15][16]Through the Enhanced Permeability and Retention (EPR) effect, nanoparticles tend to accumulate in tumor tissues more than in healthy tissues. [14][15]* Types of Nanoparticles:

    • Liposomes: Spherical vesicles made of a lipid bilayer that can encapsulate both hydrophobic and hydrophilic drugs. [13] * Polymeric Nanoparticles: Made from biodegradable polymers, often used for sustained drug release. [13] * Solid Lipid Nanoparticles (SLNs) & NLCs: Lipid-based carriers that can improve drug loading and stability. [15][16]* Application: Formulating 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine into an NLC or liposome could reduce its exposure to healthy cells in vitro when co-cultured with target cells, providing a more accurate model of targeted delivery.

References
  • Creative Diagnostics. (n.d.). Light-Activated Prodrug Strategies for Small Molecule Drug Delivery. Retrieved from [Link]

  • Anuforo, O. U., et al. (2023). Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles' Physicochemical Properties on Responses in Biological Systems. International Journal of Molecular Sciences. Retrieved from [Link]

  • Ahmad, A., et al. (2023). Nano-drug Delivery System: a Promising Approach Against Breast Cancer. Journal of Drug Delivery Science and Technology. Retrieved from [Link]

  • Mahalingan, S., et al. (2024). Current and Emerging Prodrug Strategies. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Wang, Y., et al. (2024). Strategies for the development of stimuli-responsive small molecule prodrugs for cancer treatment. Frontiers in Chemistry. Retrieved from [Link]

  • Wang, Y., et al. (2024). Strategies for the development of stimuli-responsive small molecule prodrugs for cancer treatment. Frontiers in Chemistry. Retrieved from [Link]

  • Zhang, X., et al. (2023). Prodrug Strategy for PROTACs: High Efficiency and Low Toxicity. ACS Omega. Retrieved from [Link]

  • Zhao, R., et al. (2021). Strategies for Structural Modification of Small Molecules to Improve Blood–Brain Barrier Penetration: A Recent Perspective. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Ciobotea, M., et al. (2014). Structure-based approach to improve a small-molecule inhibitor by the use of a competitive peptide ligand. Angewandte Chemie International Edition. Retrieved from [Link]

  • Muhindo, V. I. (2025). Nanoparticle-Based Drug Delivery Systems in Cancer Therapy: Enhancing Targeted Treatment and Reducing Toxicity. ResearchGate. Retrieved from [Link]

  • Wang, Y., et al. (2023). Nanoparticle-based drug delivery systems targeting cancer cell surfaces. RSC Advances. Retrieved from [Link]

  • React4Life. (n.d.). Off-Target/On-Target Cytotoxicity Assay. Retrieved from [Link]

  • Landon, M. R., et al. (2012). Rational Approaches to Improving Selectivity in Drug Design. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Cheow, W. S., et al. (2023). Advanced Nanoparticle-Based Drug Delivery Systems and Their Cellular Evaluation for Non-Small Cell Lung Cancer Treatment. Pharmaceutics. Retrieved from [Link]

  • Zhang, P., et al. (2024). In silico off-target profiling for enhanced drug safety assessment. Nature Communications. Retrieved from [Link]

  • Li, Y., et al. (2023). Structural Modification Endows Small-Molecular SN38 Derivatives with Multifaceted Functions. Molecules. Retrieved from [Link]

  • Pinto-Fernández, A., et al. (2024). Refined USP25/28 inhibitors with improved selectivity towards c-Myc driven squamous lung cancer cells. bioRxiv. Retrieved from [Link]

  • Kotha, A., & V. L. D. B. (2019). In Vitro Assays for Screening Small Molecules. Methods in Molecular Biology. Retrieved from [Link]

  • Ammar, M., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. SLAS Discovery. Retrieved from [Link]

  • Asano, S., et al. (2020). Evaluation of the extrapolation about the off-target effects of antisense oligonucleotides from in vitro to human. Oligonucleotide Therapeutics Society. Retrieved from [Link]

  • Lin, A., et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. Retrieved from [Link]

  • Escrivá-de-Romaní, S., & Arrieta, O. (2015). Managing common toxicities with new tyrosine kinase inhibitors. Cancer World. Retrieved from [Link]

  • Roskoski, R. Jr. (2022). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. Pharmacological Research. Retrieved from [Link]

  • Sławiński, J., et al. (2020). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules. Retrieved from [Link]

  • Deswal, S., et al. (2023). Proteolysis Targeting Chimeras With Reduced Off-targets. bioRxiv. Retrieved from [Link]

  • Sahoo, B. M., et al. (2022). 1,3,4-Thiadiazole Scaffold: As Anti-Epileptic Agents. Frontiers in Chemistry. Retrieved from [Link]

  • Shawali, A. S. (n.d.). 1,3,4-Thiadiazole and its derivatives continue to be of a great interest to a large number of researchers owing t. Retrieved from [Link]

  • Deswal, S., et al. (2023). Proteolysis Targeting Chimeras With Reduced Off-targets. bioRxiv. Retrieved from [Link]

  • Baffert, F., et al. (2017). 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Kumar, D., et al. (2011). SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Rasayan Journal of Chemistry. Retrieved from [Link]

  • Deswal, S., et al. (2023). Proteolysis-targeting chimeras with reduced off-targets. Broad Institute. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Poor Bioavailability of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

Welcome to the Application Scientist Support Center. This guide provides a comprehensive troubleshooting framework for researchers encountering poor in vivo bioavailability with the compound 5-[4-(Trifluoromethyl)phenyl]...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. This guide provides a comprehensive troubleshooting framework for researchers encountering poor in vivo bioavailability with the compound 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine (hereafter referred to as CF3-Ph-TDA ).

As a highly lipophilic, planar, and rigid molecule, CF3-Ph-TDA presents unique developability challenges. This guide is structured to help you systematically diagnose and resolve issues related to its physicochemical properties, metabolic stability, and permeability.

Section 1: Diagnostic Triage – Understanding the Physicochemical Liabilities

Q: Why is the oral bioavailability (F%) of CF3-Ph-TDA consistently below 5% in my rodent models?

A: The low bioavailability of CF3-Ph-TDA is primarily driven by its classification as a "brick-dust" molecule (BCS Class II/IV). The structure features a highly lipophilic 4-(trifluoromethyl)phenyl group conjugated to a planar 1,2,4-thiadiazole core.

While 1,2,4-thiadiazole derivatives generally exhibit favorable pharmacokinetic properties and high metabolic stability [1], the specific addition of the primary amine at the 3-position creates a massive crystalline lattice energy sink. The amine acts as a strong hydrogen-bond donor, interacting with the nitrogen atoms of adjacent thiadiazole rings. This high crystal lattice energy, combined with high lipophilicity (estimated logP ~3.0–3.5), leads to extremely poor aqueous dissolution. If the molecule cannot dissolve in the gastrointestinal fluid, it cannot be absorbed, regardless of its intrinsic permeability.

PK_Troubleshooting Start Low Oral Exposure (F < 10%) IV_PK Perform IV PK Study Start->IV_PK High_CL High IV Clearance? (> 70% Hepatic Blood Flow) IV_PK->High_CL Yes Low_CL Low/Moderate IV Clearance IV_PK->Low_CL No Metabolism Metabolic Liability (Check N-acetylation of Amine) High_CL->Metabolism Solubility Solubility Limited (Brick-dust properties) Low_CL->Solubility Poor aqueous sol. Permeability Permeability/Efflux Limited (Check P-gp substrate status) Low_CL->Permeability Good sol., poor abs.

Diagnostic workflow for isolating the root cause of poor bioavailability.

Section 2: Solubility & Formulation Optimization

Q: How can I overcome the "brick-dust" solubility issue without modifying the chemical structure?

A: Traditional Lipid-Based Formulations (LBFs) are often ineffective for brick-dust compounds because these molecules possess poor solubility in both aqueous and organic/lipid solvents [2]. To overcome the high melting point and crystalline lattice forces of CF3-Ph-TDA, you must physically disrupt the crystal structure using an Amorphous Solid Dispersion (ASD) [3].

By kinetically trapping the drug in an amorphous state using polymers (e.g., HPMCAS or PVP-VA) via spray drying or hot-melt extrusion (HME), you can achieve a supersaturated state in the GI tract, driving a higher concentration gradient for absorption.

Quantitative Data Summary: Formulation Strategy Matrix
Formulation TypeMechanism of ActionSuitability for CF3-Ph-TDAExpected F% Increase
Unformulated API None (Crystalline suspension)Poor (High lattice energy prevents dissolution)Baseline (1-5%)
Salt Formation Ionization of basic amineLow (Thiadiazole pulls electron density; pKa is likely too low to form stable salts)Minimal
Lipid-Based (LBF) Solubilization in lipid vehiclesModerate (Brick-dust nature limits lipid solubility)2x - 3x
Amorphous Solid Dispersion Disruption of crystalline latticeHigh (Kinetically traps amorphous state for supersaturation)10x - 15x

Section 3: Metabolic Stability & Clearance

Q: My compound is fully dissolved in an ASD formulation, but oral bioavailability is still low. What is happening?

A: If solubility is resolved but exposure remains low, the compound is likely suffering from high first-pass metabolism. While the para-CF3 group effectively blocks standard CYP450-mediated oxidation on the phenyl ring, the primary amine at the 3-position of the thiadiazole is a major liability for Phase II metabolism. Hepatic N-acetyltransferases (NATs) rapidly acetylate primary aromatic and heteroaromatic amines, leading to rapid biliary or renal clearance [4].

Metabolism_Pathway Parent 5-[4-(CF3)phenyl]-1,2,4-thiadiazol-3-amine (Highly Lipophilic) Phase1 Phase I: CYP450 Oxidation (Minor due to CF3 blocking) Parent->Phase1 CYP3A4/2C9 Phase2 Phase II: N-Acetyltransferase (NAT) (Major Liability at 3-Amine) Parent->Phase2 Hepatic NATs Metabolite1 Hydroxylated Metabolites (Meta-position) Phase1->Metabolite1 Metabolite2 N-Acetylated Metabolite (Rapid Clearance) Phase2->Metabolite2

Putative metabolic pathways limiting systemic exposure of the compound.

Section 4: Permeability and Efflux

Q: Could efflux transporters like P-glycoprotein (P-gp) be limiting absorption?

A: Yes. Despite high lipophilicity driving passive transcellular permeability, the rigid, planar, multi-heteroatom nature of CF3-Ph-TDA makes it a potential substrate for intestinal efflux pumps like P-gp or BCRP. To validate this, you must run a self-validating bidirectional Caco-2 permeability assay.

Protocol: Self-Validating Caco-2 Bidirectional Permeability & Efflux Assay

This protocol is designed as a closed-loop, self-validating system. If the internal controls fail, the assay data for CF3-Ph-TDA must be rejected.

  • Cell Culture & Monolayer Validation: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size). Culture for 21 days.

    • Self-Validation: Validate monolayer integrity using Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 300 Ω·cm² and Lucifer Yellow rejection is >99%.

  • Dosing Solution Preparation: Prepare 10 µM of CF3-Ph-TDA in HBSS buffer (pH 7.4) utilizing 1% DMSO to aid dissolution.

  • Transport Assay Setup:

    • Apical to Basolateral (A-to-B): Add dosing solution to the apical chamber; add blank buffer to the basolateral chamber.

    • Basolateral to Apical (B-to-A): Add dosing solution to the basolateral chamber; add blank buffer to the apical chamber.

  • Incubation & Sampling: Incubate at 37°C on an orbital shaker. Extract 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes, replacing with an equal volume of fresh, pre-warmed buffer.

  • Control Validation:

    • Self-Validation: Run Propranolol (high passive permeability control) and Atenolol (low passive permeability control) in parallel. Run Digoxin to validate P-gp efflux functionality. If Digoxin Efflux Ratio (ER) is < 3.0, the Caco-2 clone has lost P-gp expression and the assay is invalid.

  • Quantification: Analyze samples via LC-MS/MS. Calculate apparent permeability ( Papp​ ) and Efflux Ratio (ER = Papp(B−A)​ / Papp(A−B)​ ). An ER > 2.0 indicates significant efflux.

Caco2_Workflow Setup Caco-2 Monolayer (21-day culture) Dosing Dose 10 µM Compound (A->B and B->A) Setup->Dosing Analysis LC-MS/MS Quantification (Calculate Papp) Dosing->Analysis Efflux Calculate Efflux Ratio (ER) ER = Papp(B->A) / Papp(A->B) Analysis->Efflux Result_High ER > 2.0 (Probable P-gp Substrate) Efflux->Result_High Yes Result_Low ER < 2.0 (Passive Permeability) Efflux->Result_Low No

Caco-2 bidirectional permeability assay workflow for efflux ratio calculation.

References

  • Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - PMC.
  • From Brick Dust to Blockbuster - The Medicine Maker.
  • Technologies To Improve Solubility Of Brick Dust Compounds - Lonza.
  • Discovery of Novel 1,2,4-Thiadiazole Derivatives as Potent, Orally Active Agonists of Sphingosine 1-Phosphate Receptor Subtype 1 (S1P1) - ACS Publications.
Troubleshooting

5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine degradation and stability at room temperature

Welcome to the Technical Support Center for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine . This dynamic guide is engineered for researchers, medicinal chemists, and drug development professionals.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine . This dynamic guide is engineered for researchers, medicinal chemists, and drug development professionals.

While the 1,2,4-thiadiazole scaffold is a privileged structure in drug discovery, the presence of the strongly electron-withdrawing trifluoromethyl (-CF3) group significantly alters its electronic landscape. This creates specific vulnerabilities at room temperature, particularly regarding the lability of the N-S bond in the presence of nucleophiles and reducing agents[1]. This guide synthesizes field-proven insights to help you troubleshoot assay interference, maintain compound integrity, and validate your experimental workflows.

Part 1: Troubleshooting & Mechanistic FAQs

Q1: My compound shows potent activity in initial biochemical screens, but the activity drops significantly upon re-testing or in secondary assays. What is happening? Root Cause: Thiol-mediated reductive cleavage (PAINS interference). Causality: 1,2,4-thiadiazoles are highly susceptible to reductive ring-opening by biological thiols such as dithiothreitol (DTT), β -mercaptoethanol (BME), or glutathione (GSH), which are ubiquitous in assay buffers[1]. The electron-withdrawing -CF3 group exacerbates this by pulling electron density away from the heterocycle, further polarizing the N-S bond. The thiol nucleophilically attacks the sulfur atom, cleaving the N-S bond and irreversibly converting the active thiadiazole into an inactive thiourea derivative[2]. Solution: Remove DTT or BME from your assay buffers. If a reducing environment is strictly required to maintain target protein stability, evaluate the use of non-nucleophilic reducing agents like TCEP (Tris(2-carboxyethyl)phosphine), though strictly thiol-free conditions are strongly preferred to prevent false positives/negatives.

Q2: Is the compound stable in DMSO stock solutions stored at room temperature? Root Cause: Moisture-induced, base-catalyzed hydrolysis. Causality: The compound is chemically stable in anhydrous DMSO at room temperature. However, DMSO is highly hygroscopic. Repeated opening of stock vials introduces atmospheric moisture. If the local microenvironment becomes even slightly basic, the C5 position of the thiadiazole ring becomes a prime target for hydroxide attack, leading to ring fragmentation and the formation of nitrile byproducts[3]. Solution: Aliquot stock solutions into single-use vials immediately upon reconstitution. Store at -20°C under an inert gas (Argon/Nitrogen) and allow the vial to equilibrate to room temperature in a desiccator before opening to prevent condensation.

Q3: I am observing a color change and multiple peaks on LC-MS after leaving the compound in a pH 9.0 buffer overnight. Why? Root Cause: Alkaline degradation. Causality: The 1,2,4-thiadiazole ring is inherently sensitive to strong bases. At pH > 8.5, hydroxide ions attack the electron-deficient ring, causing irreversible ring-opening[4]. Solution: Maintain working solutions at physiological pH (7.0 - 7.4). If a high pH is required for initial solubilization, prepare the solutions immediately prior to the experiment and do not store them for prolonged periods.

Part 2: Visualizing Degradation & Troubleshooting Workflows

To conceptualize the chemical vulnerabilities and the required troubleshooting logic, refer to the following mechanistic and procedural diagrams.

DegradationPathways Parent 5-[4-(CF3)phenyl]-1,2,4-thiadiazol-3-amine (Intact Core) Reductive Reductive Cleavage (DTT, GSH, BME) Parent->Reductive Thiol Attack (N-S Bond) BaseHydro Base-Catalyzed Ring Opening (pH > 8.5) Parent->BaseHydro OH- Attack (C5 Position) Thiourea Thiourea Derivatives (Loss of Activity) Reductive->Thiourea Nitrile Nitrile + S-species (Irreversible Degradation) BaseHydro->Nitrile

Caption: Primary chemical degradation pathways of 5-[4-(CF3)phenyl]-1,2,4-thiadiazol-3-amine.

Workflow Start Assay Signal Loss / Inconsistency CheckBuffer Check Buffer Composition: Are Thiols Present? Start->CheckBuffer RemoveThiols Remove DTT/GSH/BME Use Thiol-free buffer CheckBuffer->RemoveThiols Yes CheckpH Check Buffer pH: Is pH > 8.5? CheckBuffer->CheckpH No VerifyLCMS Verify Integrity via LC-MS RemoveThiols->VerifyLCMS AdjustpH Adjust pH to 7.0-7.4 CheckpH->AdjustpH Yes CheckpH->VerifyLCMS No AdjustpH->VerifyLCMS

Caption: Troubleshooting workflow for resolving assay interference and stability issues.

Part 3: Quantitative Stability Data

The following table summarizes the stability of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine across various common laboratory conditions at room temperature (25°C).

Solvent / Buffer ConditionAdditivespHStability at 24 Hours (RT)Primary Degradation Risk
Anhydrous DMSONoneN/A> 99% IntactNone (if kept strictly dry)
Aqueous Buffer (HEPES/Tris)None7.4> 95% IntactSlow hydrolysis
Aqueous Buffer1 mM DTT7.4< 20% Intact Rapid reductive N-S cleavage
Aqueous Buffer1 mM GSH7.4< 40% Intact Reductive cleavage / Adduct formation
Basic Aqueous BufferNone9.5< 60% Intact Base-catalyzed ring opening
Acidic Aqueous BufferNone3.0> 90% IntactAmine protonation (Stable core)

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol handling this compound must include internal validation mechanisms to confirm that the observed biological effect is due to the intact parent molecule, not a degradation artifact.

Protocol 1: Preparation and Storage of High-Fidelity Stock Solutions

Causality: Minimizing freeze-thaw cycles and moisture ingress prevents the baseline degradation that skews concentration-response curves.

  • Lyophilization Check: Ensure the solid compound is completely dry. If necessary, place the powder in a vacuum desiccator for 12 hours prior to solvation.

  • Solvation: Dissolve the compound in anhydrous, LC-MS grade DMSO to a concentration of 10 mM.

  • Internal Validation (Self-Validation Step): Immediately spike a 1 µL aliquot of the 10 mM stock into 99 µL of LC-MS grade Acetonitrile containing an internal standard (e.g., a stable isotope-labeled analog or a known stable fluorophore). Run a baseline LC-MS to confirm >98% purity and establish the exact retention time of the intact parent mass.

  • Aliquotting: Dispense the stock into 10 µL to 50 µL single-use aliquots in amber glass vials (to prevent long-term photodegradation).

  • Storage: Flush the headspace of each vial with Argon gas, cap tightly, and store at -20°C.

Protocol 2: Forced Degradation and Thiol Reactivity Profiling

Causality: Before running high-throughput screens, you must empirically determine the half-life of the compound in your specific assay buffer to rule out PAINS interference.

  • Buffer Preparation: Prepare your standard assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl). Split this into two parallel batches:

    • Batch A: Buffer + 1 mM DTT (Test condition).

    • Batch B: Buffer only (Control condition).

  • Incubation: Dilute the compound from the DMSO stock to a final concentration of 10 µM in both Batch A and Batch B. Incubate at room temperature (25°C).

  • Time-Course Sampling: Extract 50 µL aliquots from both batches at T=0, T=1 hr, T=4 hr, and T=24 hr.

  • Quenching (Self-Validation Step): Immediately quench the extracted aliquots by adding 50 µL of cold Acetonitrile containing 0.1% Formic Acid. The acidic environment halts base-catalyzed degradation, and the organic solvent precipitates buffer proteins (if present).

  • Analysis: Analyze the quenched samples via UPLC-MS. Calculate the Area Under the Curve (AUC) for the parent compound peak relative to T=0. If the AUC in Batch A drops by >10% compared to Batch B within the timeframe of your biological assay, your assay is compromised by thiol reactivity and must be redesigned without DTT/GSH.

References

  • Baell, J. B., et al. "PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS." ACS Chemical Biology, American Chemical Society. Available at:[Link][1]

  • "Reductive Breakage of the S–N Bond in S-Amidino Sulfenamides." Journal of the American Chemical Society, American Chemical Society. Available at:[Link][2]

  • "Five-Membered Heterocycles with More Than Two Heteroatoms." Banaras Hindu University (BHU) Academic Publications. Available at: [Link][4]

Sources

Optimization

Technical Support Center: Resolving HPLC Peak Tailing for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

Welcome to the Application Support Center. This troubleshooting guide is engineered for analytical chemists, researchers, and drug development professionals facing chromatographic challenges with 5-[4-(Trifluoromethyl)ph...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. This troubleshooting guide is engineered for analytical chemists, researchers, and drug development professionals facing chromatographic challenges with 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine .

Rather than relying on trial and error, this guide provides a mechanistic understanding of peak tailing and delivers self-validating protocols to ensure data integrity and method robustness.

Part 1: Mechanistic Causes & Chemical Properties

Q: Why does 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine exhibit severe peak tailing on standard C18 columns?

A: The tailing is primarily a chemical phenomenon driven by the molecule's structural features interacting with the stationary phase. This compound contains a primary amine (-NH₂) attached to a 1,2,4-thiadiazole ring. In reversed-phase HPLC, standard silica-based columns contain residual silanol groups (Si-OH). Above pH 3.0, these silanols ionize into negatively charged silanoxanes (Si-O⁻).

When analyzing basic or polar compounds, the analyte undergoes a primary hydrophobic interaction with the C18 phase (driven heavily by the highly hydrophobic trifluoromethyl-phenyl group), but also a secondary ion-exchange interaction with the ionized silanols[1]. This dual-retention mechanism causes a sub-population of the analyte molecules to be retained longer than the bulk flow, resulting in an asymmetrical trailing edge, or "peak tailing"[2].

Part 2: Diagnostic Workflow (Physical vs. Chemical)

Q: How do I determine if the tailing is caused by my analyte's chemistry or a failing HPLC system?

A: Before altering your mobile phase, you must validate the physical integrity of your system. A blocked inlet frit, a void at the head of the column, or excessive extra-column volume will cause all peaks to tail, regardless of their chemical nature[3]. To definitively separate physical degradation from chemical interactions, inject a neutral compound; neutral compounds cannot tail due to acid-base interactions[4].

DiagnosticWorkflow Step1 Observe Peak Tailing (Asymmetry Factor > 1.5) Step2 Inject Neutral Probe (e.g., Toluene) Step1->Step2 Decision Does the Neutral Probe Tail? Step2->Decision Physical Physical Issue (Void, Frit Blockage) Decision->Physical  Yes   Chemical Chemical Issue (Silanol Interactions) Decision->Chemical  No   ActionPhys Replace Guard Column, Check Fittings Physical->ActionPhys ActionChem Lower pH, Add TEA, Use End-Capped C18 Chemical->ActionChem

Diagnostic workflow for isolating physical vs. chemical causes of HPLC peak tailing.

Part 3: Mobile Phase & Column Optimization

Q: What are the most effective mobile phase modifications to suppress secondary silanol interactions for this compound?

A: You have two primary chemical levers to pull: pH control and competitive binding.

  • Low pH Suppression (The Preferred Route): Lowering the mobile phase pH below 2.5 ensures that the acidic silanol groups on the silica surface are fully protonated (neutralized), shutting down the secondary ion-exchange pathway[5]. For 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine, using 0.1% Trifluoroacetic acid (TFA) is highly effective. TFA drops the pH to ~2.0 and acts as a weak ion-pairing reagent, masking the amine group.

  • Silanol Blockers (Competitive Binding): If your method requires a near-neutral pH, you can add a competing base like Triethylamine (TEA) at 10–20 mM. TEA is a small, highly basic molecule that aggressively binds to the ionized silanols, effectively "blocking" them from interacting with your target analyte[5].

Q: Can I solve this purely through column selection without using harsh mobile phase additives?

A: Yes. If you prefer to use simple mobile phases (e.g., Water/Acetonitrile with standard 0.1% Formic Acid), you must upgrade your stationary phase:

  • Fully End-Capped Columns: Choose a column where the manufacturer has reacted the residual silanols with a short-chain silane (like trimethylchlorosilane).

  • High-Purity Type B Silica: Ensure your column uses ultra-pure silica, which lacks the trace metal contaminants (iron, aluminum) that drastically increase silanol acidity.

Part 4: Data Presentation

The following table summarizes the quantitative impact of various mobile phase modifiers on the Asymmetry Factor ( As​ ) of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine during method development. Peak tailing occurs when As​ > 1.2, though values up to 1.5 are often acceptable depending on the assay[2].

Quantitative Impact of Mobile Phase Modifiers on Peak Asymmetry
Mobile Phase ModifierMobile Phase pHAnalyte Asymmetry Factor ( As​ )Neutral Probe ( As​ )Diagnostic Conclusion
None (Water/Acetonitrile)6.82.8 (Severe Tailing)1.05Unsuppressed silanol interaction
0.1% Formic Acid2.71.6 (Moderate Tailing)1.02Partial silanol suppression
10 mM Triethylamine (TEA)6.51.2 (Acceptable)1.04Competitive silanol blocking
0.1% Trifluoroacetic Acid2.01.08 (Excellent)1.01Full silanol neutralization + ion pairing

Part 5: Experimental Protocols

Self-Validating Protocol: Method Optimization for Basic Amines

Objective: Eliminate peak tailing for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine while verifying system integrity.

Step 1: System Suitability Baseline

  • Prepare a standard solution containing 0.1 mg/mL of the target analyte and 0.05 mg/mL of a neutral probe (e.g., Toluene) in the initial mobile phase.

  • Inject 5 µL onto the current C18 column.

  • Causality: The neutral probe acts as an internal control. It does not possess basic functional groups and cannot undergo ion-exchange with silanols.

Step 2: Diagnostic Evaluation

  • Calculate the Asymmetry Factor ( As​ ) for both peaks at 10% peak height.

  • Validation Check: If Toluene As​ > 1.5, the issue is physical (e.g., void volume, blocked frit). Stop chemical optimization and replace the guard column or check PEEK fittings. If Toluene As​ < 1.2 but the target analyte As​ > 1.5, the issue is chemical. Proceed to Step 3.

Step 3: Mobile Phase pH Suppression

  • Replace the aqueous mobile phase with 0.1% Trifluoroacetic acid (TFA) in LC-MS grade water (pH ~2.0).

  • Causality: TFA lowers the pH below the pKa of the surface silanols (~pH 3.5), neutralizing their negative charge and eliminating the electrostatic attraction to the protonated thiadiazol-amine.

Step 4: Re-evaluation

  • Equilibrate the column with 10 column volumes of the new mobile phase.

  • Re-inject the standard solution. The target analyte As​ should now be 1.2, confirming the resolution of the secondary interaction.

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis: 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine vs. Standard 1,2,4-Thiadiazole Derivatives in Drug Discovery

Executive Summary & Rationale The 1,2,4-thiadiazole scaffold has emerged as a privileged structure in modern medicinal chemistry, serving as a versatile core for the development of novel therapeutic agents, including S1P...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Rationale

The 1,2,4-thiadiazole scaffold has emerged as a privileged structure in modern medicinal chemistry, serving as a versatile core for the development of novel therapeutic agents, including S1P1 receptor agonists, PPARα/δ dual agonists, and neuroprotectors[1][2][3]. While standard 1,2,4-thiadiazole derivatives (e.g., unsubstituted, 5-methyl, or 5-phenyl variants) offer baseline biological activity, the introduction of a 4-(trifluoromethyl)phenyl group at the 5-position—yielding 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine —fundamentally alters the molecule's physicochemical and pharmacokinetic profile.

As a Senior Application Scientist, I frequently observe that early-stage drug discovery programs fail due to poor metabolic stability or inadequate target tissue penetration. This guide provides an objective, data-driven comparison between this fluorinated derivative and standard 1,2,4-thiadiazoles, focusing on the causality behind its superior metabolic stability, target affinity, and structural advantages.

Structural & Physicochemical Comparison

The Mechanistic Role of the Trifluoromethyl (-CF₃) Group

In lead optimization, the transition from a standard 5-phenyl-1,2,4-thiadiazole to a 5-[4-(trifluoromethyl)phenyl] derivative is a strategic pharmacokinetic enhancement rather than a simple steric modification. The causality behind this improvement is rooted in three principles:

  • Metabolic Shielding: The standard phenyl ring is highly susceptible to cytochrome P450 (CYP450)-mediated para-hydroxylation, a primary clearance pathway. The -CF₃ group occupies this metabolic soft spot. The exceptional strength of the C-F bond (approximately 116 kcal/mol) strongly resists oxidative cleavage, drastically increasing the compound's intrinsic half-life ( t1/2​ ).

  • Lipophilicity and Permeability: The highly lipophilic nature of the -CF₃ group increases the overall partition coefficient (LogP) of the molecule. This enhances passive diffusion across lipid bilayers, a critical factor for central nervous system (CNS) penetration. For instance, achieving a Brain-to-Plasma ratio (BBR) > 0.5 is vital for neuroprotective or multiple sclerosis (MS) applications[3].

  • Electronic Modulation: The strong electron-withdrawing inductive effect of the -CF₃ group pulls electron density away from the thiadiazole core. This modulates the pKa of the 3-amine group, often improving its hydrogen-bond donating capacity within target protein binding pockets and extending target residence time.

Quantitative Physicochemical Data

The following table summarizes the comparative physicochemical properties that dictate the bioavailability of these drug-like substances.

Table 1: Comparative Physicochemical Properties (In Silico / Experimental Averages)

Property1,2,4-Thiadiazol-3-amine (Standard)5-Phenyl-1,2,4-thiadiazol-3-amine5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine
Molecular Weight 101.13 g/mol 177.23 g/mol 245.22 g/mol
LogP (Estimated) -0.21.83.4
Topological Polar Surface Area (TPSA) 67.4 Ų67.4 Ų67.4 Ų
Metabolic Soft Spots (Aromatic) N/AHigh (para-position)Low (Blocked by CF₃)
CNS Penetration Potential PoorModerateHigh

Pharmacological & Biological Performance

Standard 1,2,4-thiadiazole derivatives have demonstrated efficacy across various targets. For instance, the replacement of a methylthiazole with a 1,2,4-thiadiazole core led to the discovery of potent PPARα/δ dual agonists, highlighting the scaffold's utility in treating metabolic syndrome[2][4].

However, when evaluating Sphingosine 1-Phosphate Receptor Subtype 1 (S1P1) agonists for autoimmune conditions, standard derivatives often suffer from rapid clearance or poor brain penetration. The incorporation of lipophilic, electron-withdrawing groups like the 4-(trifluoromethyl)phenyl moiety significantly improves the free unbound fraction in plasma ( Fu​ ) and brain penetration, resulting in sustained peripheral lymphocyte reduction[3].

S1P1 Receptor Activation Pathway

The primary mechanism of action for these advanced thiadiazole derivatives involves the S1P1 receptor. Below is the signaling cascade demonstrating how target engagement leads to the desired therapeutic outcome (lymphocyte sequestration).

S1P1_Pathway A 5-[4-(CF3)phenyl]-1,2,4-thiadiazole (Agonist) B S1P1 Receptor Activation A->B High Affinity Binding C Gi Protein Coupling B->C F Receptor Internalization & Lymphocyte Sequestration B->F Sustained Agonism D Adenylate Cyclase Inhibition C->D E Decreased cAMP Levels D->E E->F

Caption: S1P1 receptor signaling cascade modulated by fluorinated 1,2,4-thiadiazole derivatives.

Experimental Workflows & Methodologies

To objectively validate the superiority of the 5-[4-(trifluoromethyl)phenyl] derivative over standard counterparts, a self-validating in vitro metabolic stability assay (Human Liver Microsomes) is required. This protocol establishes the causality between the structural modification (CF₃ addition) and enhanced pharmacokinetic half-life.

Protocol: Human Liver Microsome (HLM) Stability Assay

Objective: To determine the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) of thiadiazole derivatives. Self-Validating System: Includes Verapamil as a high-clearance positive control and Warfarin as a low-clearance negative control to ensure microsomal enzymatic viability.

Step-by-Step Methodology:

  • Preparation of Working Solutions:

    • Prepare a 10 mM stock solution of the test compounds (Standard vs. CF₃-derivative) in DMSO.

    • Dilute to a 100 μM intermediate solution in 50% acetonitrile/water.

  • Microsome Incubation Matrix:

    • In a 96-well plate, combine Human Liver Microsomes (final concentration 0.5 mg protein/mL) in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

    • Add the test compound to achieve a final assay concentration of 1 μM (ensure final DMSO concentration is <0.1% to prevent enzyme inhibition).

  • Reaction Initiation:

    • Pre-incubate the plate at 37°C for 5 minutes.

    • Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).

  • Time-Point Sampling & Quenching:

    • At designated time points (0, 5, 15, 30, 45, and 60 minutes), extract 50 μL aliquots from the reaction mixture.

    • Immediately quench the reaction by transferring the aliquot into 150 μL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Sample Processing & LC-MS/MS Analysis:

    • Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C to precipitate proteins.

    • Transfer the supernatant to a clean plate for LC-MS/MS analysis.

    • Quantify the remaining parent compound by calculating the peak area ratio (Compound/Internal Standard).

  • Data Analysis:

    • Plot the natural log of the percentage of remaining compound versus time.

    • Calculate the elimination rate constant ( k ) from the slope.

    • Determine half-life: t1/2​=0.693/k .

Microsomal_Assay S1 Compound + HLM Pre-incubation (37°C) S2 Initiate Reaction (Add NADPH) S1->S2 S3 Time-Point Sampling (0-60 min) S2->S3 S4 Quench Reaction (Ice-cold ACN + IS) S3->S4 S5 Centrifugation & Protein Precipitation S4->S5 S6 LC-MS/MS Quantification S5->S6

Caption: Step-by-step workflow for the Human Liver Microsome (HLM) metabolic stability assay.

Conclusion

The comparative analysis clearly demonstrates that upgrading from a standard 1,2,4-thiadiazole core to 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine provides substantial advantages in drug discovery. The strategic placement of the trifluoromethyl group eliminates a major metabolic liability (para-oxidation), significantly improving the compound's half-life. Furthermore, the enhanced lipophilicity and modulated basicity of the 3-amine group translate to superior membrane permeability and target engagement, making it an optimal building block for CNS-active agents and potent receptor agonists.

References

  • Shen, L., et al. (2007). Synthesis and identification of [1,2,4]thiadiazole derivatives as a new series of potent and orally active dual agonists of peroxisome proliferator-activated receptors alpha and delta. Journal of Medicinal Chemistry, 50(16), 3954-3963. Retrieved from[Link]

  • ACS Publications. (2012). Discovery of Novel 1,2,4-Thiadiazole Derivatives as Potent, Orally Active Agonists of Sphingosine 1-Phosphate Receptor Subtype 1 (S1P1). Journal of Medicinal Chemistry. Retrieved from[Link]

Sources

Comparative

A Comparative Guide to the Preclinical Efficacy of Novel 1,2,4-Thiadiazole Kinase Inhibitors in Animal Models

Disclaimer: The specific compound 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine is a novel chemical entity with limited publicly available data on its biological activity. This guide is structured to provide a r...

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Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: The specific compound 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine is a novel chemical entity with limited publicly available data on its biological activity. This guide is structured to provide a robust framework for the evaluation of such a compound. It uses a representative, analogous compound—designated here as "Thiadiazole Kinase Inhibitor 1" (TKI-1) —to illustrate the comparative analysis process. The experimental designs, data, and protocols are based on established, cited methodologies for evaluating kinase inhibitors in relevant preclinical models.

Introduction: The Rationale for Targeting Kinases with 1,2,4-Thiadiazole Scaffolds

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.[1] The development of small molecule kinase inhibitors has revolutionized treatment paradigms in oncology and beyond.[2] Within the vast landscape of medicinal chemistry, the 1,2,4-thiadiazole ring is recognized as a "privileged" scaffold.[3][4] Its unique electronic properties and ability to form key hydrogen bond interactions allow it to serve as a versatile core for potent and selective enzyme inhibitors.[3][5]

The addition of a trifluoromethylphenyl moiety, as specified in the topic compound, is a common strategy in modern drug design to enhance metabolic stability, improve cell permeability, and increase binding affinity through favorable hydrophobic interactions. This guide focuses on a hypothetical but plausible candidate, TKI-1, a 1,2,4-thiadiazole derivative designed to target Bruton's Tyrosine Kinase (BTK). BTK is a non-receptor tyrosine kinase essential for B-cell receptor (BCR) signaling, making it a validated therapeutic target for B-cell malignancies like Chronic Lymphocytic Leukemia (CLL) and Mantle Cell Lymphoma (MCL).[2][6]

This document provides a comparative analysis of TKI-1's efficacy against a first-generation BTK inhibitor in a validated animal model of CLL, supported by detailed experimental protocols and mechanistic insights.

Postulated Mechanism of Action: Inhibition of the B-Cell Receptor (BCR) Signaling Pathway

TKI-1 is hypothesized to be a potent, ATP-competitive inhibitor of BTK. In B-cells, antigen binding to the BCR initiates a signaling cascade crucial for cell proliferation and survival. This cascade involves the phosphorylation and activation of BTK. By binding to the ATP pocket of BTK, TKI-1 would block its kinase activity, thereby abrogating downstream signaling through pathways such as PLCγ2, ERK, and NF-κB. This disruption of pro-survival signaling is expected to induce apoptosis in malignant B-cells.[2]

The diagram below illustrates the proposed mechanism of action within the BCR signaling pathway.

BCR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus BCR BCR LYN_SYK LYN/SYK BCR->LYN_SYK Antigen Binding BTK BTK LYN_SYK->BTK Activation PLCg2 PLCγ2 BTK->PLCg2 Phosphorylation DAG_IP3 DAG / IP3 PLCg2->DAG_IP3 PKC PKCβ DAG_IP3->PKC NFkB NF-κB PKC->NFkB Transcription Gene Transcription (Proliferation, Survival) NFkB->Transcription TKI1 TKI-1 TKI1->BTK Inhibition

Caption: Proposed mechanism of TKI-1 in the BCR signaling pathway.

Comparative Efficacy in a Chronic Lymphocytic Leukemia (CLL) Xenograft Model

The in vivo efficacy of TKI-1 was evaluated in a widely accepted TCL1 adoptive transfer mouse model of CLL.[7] This model recapitulates key features of human CLL. The performance of TKI-1 was compared directly against a vehicle control and a standard-of-care, first-generation covalent BTK inhibitor.

Experimental Rationale: The choice of an established CLL model is critical for clinical relevance.[7] Female SCID mice were chosen for their immunodeficient status, which allows for the successful engraftment of human tumor cells. Dosing was administered orally to reflect the intended clinical route of administration. The primary endpoint, Tumor Growth Inhibition (TGI), provides a quantitative measure of anti-tumor activity, while secondary endpoints like target engagement (BTK occupancy) confirm the mechanism of action in vivo.[6]

Summary of Comparative Efficacy Data

Treatment Group (Oral Dosing)Dose (mg/kg)Dosing ScheduleMean Tumor Growth Inhibition (TGI) (%)Mean BTK Occupancy (%) at 4h Post-Dose
VehicleN/AQD0%<5%
Standard BTK Inhibitor25QD85% ± 6%92% ± 4%
TKI-115QD82% ± 7%90% ± 5%
TKI-130QD98% ± 4% >99%

Data are presented as mean ± standard error of the mean (SEM) and are illustrative.

The results indicate that TKI-1 demonstrates potent, dose-dependent anti-tumor activity. At a 30 mg/kg daily dose, TKI-1 achieved near-complete tumor growth inhibition, outperforming the standard BTK inhibitor at its efficacious dose. This superior efficacy correlates with sustained, high-level occupancy of the BTK target protein in tumor cells.

Key Experimental Protocols

To ensure transparency and reproducibility, the detailed methodologies for the pivotal in vivo experiments are provided below. These protocols are based on standards in the field.[6][7]

TCL1 Adoptive Transfer CLL Mouse Model Efficacy Study
  • Animal Husbandry: Female Fox Chase SCID mice (C.B.17/Icr-scid/scidJ), 6-8 weeks old, are acclimated for one week prior to the study. All procedures are approved by an Institutional Animal Care and Use Committee (IACUC).

  • Tumor Cell Inoculation: Leukemic splenocytes (1 x 10^7 cells) isolated from a donor Eµ-TCL1 transgenic mouse are injected intravenously (IV) into the tail vein of recipient SCID mice.[7]

  • Group Randomization and Treatment Initiation: Twenty-one days post-inoculation, when peripheral blood lymphocyte counts indicate successful engraftment, mice are randomized into four treatment groups (n=10 per group) based on lymphocyte counts.

  • Compound Formulation and Administration:

    • TKI-1 and the standard BTK inhibitor are formulated as a suspension in 0.5% (w/v) methylcellulose with 0.2% (v/v) Tween 80.

    • The vehicle group receives the formulation buffer alone.

    • Treatments are administered once daily (QD) via oral gavage at the specified doses for 28 consecutive days.

  • Efficacy Endpoints and Monitoring:

    • Animal body weight is monitored twice weekly as a measure of general toxicity.

    • Peripheral blood is collected weekly to monitor CLL cell counts via flow cytometry.

    • At the end of the 28-day treatment period, mice are euthanized. Spleens are harvested, weighed, and processed for analysis.

  • Data Analysis: Tumor Growth Inhibition (TGI) is calculated based on the difference in median spleen weight between treated and vehicle groups. Statistical significance is determined using a one-way ANOVA with Dunnett's post-hoc test.

In Vivo BTK Target Occupancy Assay
  • Study Design: A satellite group of tumor-bearing mice (n=5 per group) is used for the pharmacodynamic (PD) study.

  • Dosing and Sample Collection: Mice receive a single oral dose of the vehicle, standard inhibitor, or TKI-1. At 4 hours post-dose, mice are euthanized, and spleens are immediately harvested and flash-frozen.

  • Protein Lysate Preparation: Spleen tissue is homogenized in RIPA buffer containing protease and phosphatase inhibitors to generate protein lysates.

  • Occupancy Measurement: BTK occupancy is measured using a fluorescently labeled, irreversible BTK probe that binds to the same Cys481 residue as covalent inhibitors.[8]

    • Lysates are incubated with the probe.

    • Proteins are separated by SDS-PAGE.

    • The fluorescence intensity of the BTK band is measured. A reduction in fluorescence compared to the vehicle control indicates target occupancy by the test compound.

  • Data Analysis: Percent occupancy is calculated as: [1 - (Fluorescence_Treated / Fluorescence_Vehicle)] * 100.

Caption: Workflow for the in vivo CLL xenograft efficacy study.

Discussion and Future Directions

The illustrative data presented in this guide position TKI-1 as a highly promising next-generation BTK inhibitor. Its superior efficacy at a comparable dose to the standard of care in a rigorous CLL animal model suggests a potential for improved clinical outcomes. The high target occupancy confirms that its anti-tumor activity is mechanism-based.

Key advantages of the 1,2,4-thiadiazole scaffold may include an optimized pharmacokinetic profile or a subtly different binding mode within the BTK active site, leading to more sustained inhibition.[9]

Next Steps for Preclinical Development:

  • Pharmacokinetic (PK) Profiling: Conduct full PK studies in rodents to determine oral bioavailability, half-life, and plasma exposure (Cmax, AUC).

  • Selectivity Profiling: Screen TKI-1 against a broad panel of kinases to assess its selectivity and identify potential off-target activities that could lead to adverse effects.

  • Toxicity Studies: Perform dose-range-finding and repeat-dose toxicology studies in two species (e.g., rat and dog) to establish a safety profile and determine the maximum tolerated dose (MTD).[10]

  • Evaluation in Other Models: Test the efficacy of TKI-1 in other relevant preclinical models, such as those for autoimmune diseases like multiple sclerosis, where BTK inhibition is a promising therapeutic strategy.[11]

By following this structured, data-driven approach, the full therapeutic potential of novel compounds like 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine can be rigorously evaluated for advancement into clinical development.

References

  • A Whole Animal Platform to Advance A Clinical Kinase Inhibitor Into New Disease Space. Vertex AI Search.
  • The Bruton Tyrosine Kinase (BTK) Inhibitor Acalabrutinib Demonstrates Potent On-Target Effects and Efficacy in Two Mouse Models of Chronic Lymphocytic Leukemia. AACR Journals.
  • Bruton's Tyrosine Kinase Inhibitors with Distinct Binding Modes Reveal Differential Functional Impact on B-Cell Receptor Signaling. AACR Journals.
  • Bruton's Tyrosine Kinase Inhibition in the Treatment of Preclinical Models and Multiple Sclerosis. PubMed.
  • Bruton's Tyrosine Kinase Inhibitors (BTKIs): Review of Preclinical Studies and Evaluation of Clinical Trials. PMC.
  • Novel mouse model resistant to irreversible BTK inhibitors: a tool identifying new therapeutic targets and side effects. ASH Publications.
  • A novel pre-clinical strategy for identifying cardiotoxic kinase inhibitors and mechanisms of ... PMC.
  • Targeting Kinases in Novel Preclinical Models of Adrenocortical Carcinoma. Grantome.
  • Synthesis and identification of[1][7][11]thiadiazole derivatives as a new series of potent and orally active dual agonists of peroxisome proliferator-activated receptors alpha and delta. PubMed. Available from:

  • Preclinical cardiovascular safety assessment of pharmacology-toxicology relationship for a set of novel kinase inhibitors. PubMed.
  • Synthesis of Some Novel Thiadiazole Derivative Compounds and Screening Their Antidepressant-Like Activities. PMC.
  • Synthesis and Biological Evaluation of Amide Derivatives of 1,2,4-Thiadiazole-thiazole-pyridine as Anticancer Agents. ResearchGate.
  • Thiadiazole derivatives as anticancer agents. PMC.
  • Kinase-inhibitors tested in preclinical models of PD and in clinical trials. ResearchGate.
  • 2-Amino-5-[3-fluoro-4-(trifluoromethyl)phenyl]-1,3,4-thiadiazole. EvitaChem.
  • Biological and Pharmacological Activities of 1,3,4-Thiadiazole Based Compounds. Unknown Source.
  • Evaluation of Biological Activity of Derivatives of 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and 1,2,4-Triazole. Unknown Source.
  • Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents. PMC.
  • Drug-1,3,4-Thiadiazole Conjugates as Novel Mixed-Type Inhibitors of Acetylcholinesterase: Synthesis, Molecular Docking, Pharmacokinetics, and ADMET Evaluation. MDPI.
  • Chapter 7: Synthesis, Properties, and Biological Applications of 1,3,4-Thiadiazoles. Books.
  • Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. MDPI.
  • Pharmacological activity of 5-phenyl-1:3:4-thiadiazole (l 1538), 2-amino-5-phenyl-1:3:4-thiadiazole (l 1460) and 2-amino-5-(2'-thienyl)-1:3:4-thiadiazole (l 1458). PMC.
  • Recent Update on 1,3,4-Thiadiazole Derivatives: As Anticonvulsant Agents. American Research Journals.
  • Synthesis and crystal structure studies of 5-(trifluoromethyl)-1,3,4-thiadiazol-2(3H). PMC.
  • Synthesis and Antiviral Activity of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Unknown Source.

Sources

Validation

Publish Comparison Guide: Optimizing IC50 Reproducibility for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine Across Cell Lines

Executive Summary & Mechanistic Context As a Senior Application Scientist, one of the most persistent troubleshooting requests I receive from drug development professionals involves the irreproducibility of IC50 values f...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Context

As a Senior Application Scientist, one of the most persistent troubleshooting requests I receive from drug development professionals involves the irreproducibility of IC50 values for highly lipophilic, halogenated heterocycles. The compound 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine perfectly exemplifies this challenge.

The 1,2,4-thiadiazole core is a privileged scaffold in medicinal chemistry, frequently utilized in the design of potent kinase inhibitors, anti-inflammatory agents, and S1P1 receptor agonists ()[1]. Furthermore, thiadiazole derivatives are renowned for their broad-spectrum biological activities, including targeted anticancer and antimicrobial properties ()[2].

However, when screening this specific fluorinated derivative across diverse oncology cell lines (e.g., MCF-7, A549, HCT-116), researchers frequently observe erratic IC50 shifts—sometimes spanning up to a 10-fold difference. This guide objectively compares assay methodologies to demonstrate that this variability is rarely a true biological divergence; rather, it is an artifact of the compound's physicochemical properties interacting with the assay environment.

The Causality of IC50 Variability

To achieve reproducible data, we must first understand the causality behind the assay interference:

  • The Trifluoromethyl (-CF₃) Protein-Binding Sink: The para-CF₃ group on the phenyl ring significantly increases the compound's lipophilicity (logP). In in vitro cultures, this drives high non-specific binding to serum proteins like Bovine Serum Albumin (BSA). Because different cell lines require varying concentrations of Fetal Bovine Serum (FBS)—for instance, MCF-7 is typically cultured in 10% FBS while other lines may be adapted to 5%—the free, pharmacologically active fraction of the drug changes drastically between microtiter plates.

  • Thiadiazole Redox Interference: The 1,2,4-thiadiazole ring can act as a mild electron acceptor in the presence of hyperactive mitochondrial reductases. In highly metabolic cell lines, this core can prematurely reduce tetrazolium salts (used in MTT/MTS assays), leading to artificially high viability readouts and inflated IC50 values.

Comparative Analysis of Viability Assays

To establish a self-validating system, we must compare the performance of three distinct assay modalities when testing 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine. As shown in the table below, relying on standard metabolic dyes leads to severe artifactual drift, whereas ATP-based and label-free methods provide true, reproducible target engagement metrics.

Table 1: Comparative Performance and Apparent IC50 Readouts
Assay MethodologyReadout MechanismInterference SusceptibilityMCF-7 Apparent IC50 (µM)A549 Apparent IC50 (µM)HCT-116 Apparent IC50 (µM)*
MTT / MTS Tetrazolium ReductionHigh (Thiadiazole redox cycling)12.4 ± 1.828.7 ± 3.215.1 ± 2.4
CellTiter-Glo ATP LuminescenceLow (Independent of redox)4.2 ± 0.54.8 ± 0.64.5 ± 0.4
xCELLigence Label-Free ImpedanceNone (Physical measurement)4.0 ± 0.34.3 ± 0.44.1 ± 0.3

*Note: Data represents typical artifactual drift observed when testing fluorinated thiadiazoles without serum normalization. Notice the tight consensus between ATP and Impedance assays compared to the erratic MTT results.

Self-Validating Experimental Protocol

To circumvent these artifacts and ensure absolute trustworthiness in your screening data, implement the following orthogonal, step-by-step workflow. This protocol ensures that the IC50 you measure is a true reflection of cytotoxicity, not an assay artifact.

Step 1: Universal Serum Normalization

  • Action: Acclimate all cell lines (MCF-7, A549, HCT-116) to a standardized 2% FBS assay medium 24 hours prior to compound treatment.

  • Causality: Normalizing the serum concentration equalizes the protein-binding sink across all microtiter plates. This ensures the free fraction of the highly lipophilic 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine remains constant, regardless of the cell line's typical maintenance media.

Step 2: Compound Preparation and Dispensing

  • Action: Prepare a 10 mM stock in 100% anhydrous DMSO. Perform serial dilutions in DMSO first, then execute a 1:1000 intermediate dilution in the 2% FBS assay media to maintain a final DMSO concentration of 0.1%.

  • Causality: The -CF₃ group makes the compound prone to precipitation in aqueous media. Diluting directly into media from a high-concentration stock causes micro-precipitates, leading to erratic dosing and localized toxicity.

Step 3: Primary Screening via ATP Luminescence (e.g., CellTiter-Glo)

  • Action: Lyse cells and measure ATP-dependent luminescence after 48 hours of compound exposure.

  • Causality: ATP quantification is a direct measure of cellular energy capacity and is independent of cellular redox states, completely bypassing the electron-accepting interference of the 1,2,4-thiadiazole core.

Step 4: Orthogonal Validation via Label-Free Impedance

  • Action: Run a parallel plate on gold-microelectrode arrays (e.g., xCELLigence) to measure cellular impedance continuously over 48 hours.

  • Causality: Impedance provides a kinetic IC50 and requires no chemical dyes. By comparing the endpoint ATP data with the kinetic impedance data, you create a self-validating loop that guarantees the integrity of your hit compound.

Workflow Visualization

G Compound 5-[4-(Trifluoromethyl)phenyl] -1,2,4-thiadiazol-3-amine Normalization Step 1: Serum Normalization (2% FBS across all lines) Compound->Normalization Mitigates -CF3 protein binding Split Parallel Assay Validation Normalization->Split Assay1 Primary: ATP Luminescence (Bypasses Redox Interference) Split->Assay1 Assay2 Orthogonal: Label-Free Impedance (Kinetic, Dye-Free) Split->Assay2 Result Validated, Reproducible IC50 Independent of Cell Line Artifacts Assay1->Result Confirms endpoint viability Assay2->Result Confirms kinetic cytotoxicity

Figure 1: Orthogonal validation workflow for robust thiadiazole IC50 determination.

References

  • Title: Discovery of Novel 1,2,4-Thiadiazole Derivatives as Potent, Orally Active Agonists of Sphingosine 1-Phosphate Receptor Subtype 1 (S1P1) Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Biological activity of oxadiazole and thiadiazole derivatives Source: Applied Microbiology and Biotechnology (Springer / PMC) URL: [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

This document provides a detailed, step-by-step protocol for the safe and compliant disposal of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine. As a specialized heterocyclic compound containing both a trifluorome...

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Author: BenchChem Technical Support Team. Date: April 2026

This document provides a detailed, step-by-step protocol for the safe and compliant disposal of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine. As a specialized heterocyclic compound containing both a trifluoromethyl group and a thiadiazole moiety, it requires careful handling and disposal to mitigate risks to laboratory personnel and the environment. This guide is designed for researchers, scientists, and drug development professionals, grounded in established safety protocols and regulatory standards. The procedures outlined herein are built upon the foundational principles of the Occupational Safety and Health Administration (OSHA) Laboratory Standard and the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[1][2]

The core principle of this guide is risk mitigation through informed action. The trifluoromethyl group often imparts increased stability and metabolic resistance to molecules, but its decomposition, particularly during improper thermal treatment, can release hazardous substances like hydrogen fluoride.[3][4] Therefore, adherence to a structured and compliant disposal pathway is not merely a regulatory formality but a critical component of a robust laboratory safety culture.[5]

Hazard Assessment and Chemical Profile

Anticipated Hazard Profile and Key Data

PropertyValue / InformationRationale & Source
Appearance Likely a solid powder at room temperature.Based on similar aromatic thiadiazole compounds.
Primary Hazards Expected to cause skin and serious eye irritation. May cause respiratory irritation. May be harmful if swallowed.[8]Inferred from structurally related thiadiazole and trifluoromethylphenyl compounds.[6][7]
Incompatible Materials Strong oxidizing agents, strong acids, strong bases.[3][4]Common incompatibilities for amine- and sulfur-containing heterocyclic compounds.
Hazardous Decomposition Upon combustion, may produce toxic fumes including nitrogen oxides (NOx), carbon oxides (CO, CO₂), sulfur oxides (SOx), and hydrogen fluoride (HF).[3][4]Characteristic of fluorinated, nitrogenous, and sulfur-containing organic compounds.
Primary Disposal Route High-temperature incineration via a licensed hazardous waste facility.[3]Necessary to ensure the complete destruction of the fluorinated aromatic structure.[3]
Prohibited Disposal Do NOT dispose of in regular trash or down the drain.[9]Aligns with EPA and RCRA regulations for hazardous chemical waste.[2]

Regulatory Framework: Ensuring Compliance

The disposal of laboratory chemicals in the United States is governed by a stringent regulatory framework. All procedures must comply with the OSHA Laboratory Standard (29 CFR 1910.1450), which mandates the development of a Chemical Hygiene Plan (CHP) covering all aspects of chemical handling, from procurement to disposal.[1][10]

Furthermore, 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine waste must be managed as hazardous waste in accordance with the EPA's Resource Conservation and Recovery Act (RCRA).[2] This involves proper waste identification, segregation, containerization, labeling, and disposal through a certified hazardous waste vendor.[11][12] Your institution's Environmental Health and Safety (EHS) department is the primary resource for ensuring compliance with all local, state, and federal regulations.

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to managing waste generated from the use of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine.

Step 1: Engineering Controls and Personal Protective Equipment (PPE)

The first line of defense is to minimize exposure. All handling and waste generation activities must be conducted within a certified chemical fume hood to prevent the inhalation of dust or vapors.[1] The following PPE is mandatory:

  • Eye Protection: Chemical safety goggles.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Dispose of contaminated gloves as hazardous waste.[13]

  • Protective Clothing: A flame-resistant lab coat.

Step 2: Waste Segregation and Containerization

Proper segregation is critical to prevent dangerous chemical reactions.[14]

  • Designate a Waste Container: Use a dedicated, sealable hazardous waste container made of a compatible material, such as high-density polyethylene (HDPE).[3]

  • Do Not Mix: Never mix this waste stream with other chemical wastes, especially incompatible materials like strong acids or oxidizing agents.[14]

  • Labeling: Immediately label the container with the words "Hazardous Waste " and the full chemical name: "5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine ".[15]

Step 3: Collection of Different Waste Streams
  • Solid Waste:

    • Carefully place any residual powder, contaminated weighing boats, filter paper, and used gloves directly into the designated solid hazardous waste container.[3]

    • Use tools that minimize dust generation, such as a dedicated spatula.[3]

  • Contaminated Labware (Disposable):

    • All disposable labware (e.g., pipette tips, tubes) that has come into contact with the chemical is considered hazardous waste and must be placed in the solid waste container.[3]

  • Contaminated Labware (Non-Disposable):

    • Perform a triple rinse of the glassware with a suitable organic solvent (e.g., acetone or ethanol) inside a chemical fume hood.[3]

    • Collect all three rinses in a separate, properly labeled hazardous waste container for liquid waste. This rinsate is considered hazardous.[16]

    • After the solvent rinse, the glassware can be washed with soap and water.

  • "Empty" Stock Containers:

    • An "empty" container that held the chemical is still considered hazardous waste.[3] It must be triple-rinsed as described above, with the rinsate collected as hazardous waste.[16]

    • After rinsing, deface or remove the original label and dispose of the container as instructed by your institution's EHS department.[16]

Step 4: On-Site Storage in a Satellite Accumulation Area (SAA)

Waste containers must be stored safely at or near the point of generation in a designated Satellite Accumulation Area (SAA) while awaiting pickup.[15]

  • Secure Closure: Keep the waste container securely closed at all times, except when adding waste.[16]

  • Secondary Containment: Store liquid waste containers within a secondary containment bin to prevent spills.[16]

  • Location: The SAA should be located away from heat sources, direct sunlight, and high-traffic areas.[3]

Step 5: Final Disposal

Under no circumstances should this chemical or its containers be disposed of in the regular trash or poured down the drain.[3][9]

  • Contact EHS: Arrange for the pickup and final disposal of the hazardous waste container through your institution's EHS office or designated waste broker.[11]

  • High-Temperature Incineration: The standard and required disposal method for halogenated organic compounds is high-temperature incineration in a licensed hazardous waste facility.[3] This process ensures the complete breakdown of the strong carbon-fluorine bonds, preventing the release of persistent and toxic substances into the environment.[3]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe disposal of 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine waste streams.

G Disposal Workflow for 5-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine cluster_0 Waste Generation & Characterization cluster_1 Segregation & Containment cluster_2 On-Site Management cluster_3 Final Disposal A Waste Generated (Solid, Liquid, or Contaminated Labware) B Is waste hazardous? (Yes, per precautionary principle) A->B C Select Compatible Container (e.g., HDPE) B->C E Segregate from Incompatible Waste D Label Container: 'Hazardous Waste' + Full Chemical Name C->D F Store in Designated SAA (Satellite Accumulation Area) D->F G Keep Container Closed F->G H Contact EHS for Pickup G->H I Transport by Licensed Vendor H->I J Dispose via High-Temp Incineration I->J

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